2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

Core Science & Biosynthesis

A Methodological and Theoretical Guide to the Solubility Profile of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol in Polar Aprotic Solvents

Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its entire development lifecycle, from early-stage screening and formulation to bioavailability and therapeutic efficacy.[1][2][3] This guide provides a comprehensive technical framework for determining and interpreting the solubility profile of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol, a heterocyclic compound representative of scaffolds often explored in modern drug discovery, particularly as kinase inhibitors.[4] We delve into the theoretical underpinnings of solubility, governed by the intricate molecular interactions between the solute and various polar aprotic solvents, including Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN), and Tetrahydrofuran (THF). This document outlines gold-standard experimental protocols for thermodynamic solubility determination via the shake-flask method, coupled with robust HPLC-based quantification. By bridging theoretical principles with practical, field-proven methodologies, this guide serves as an essential resource for researchers, chemists, and drug development professionals seeking to systematically characterize and optimize the solubility of this and structurally related compounds.

Foundational Principles: The "Why" of Solubility

The journey of a drug from a chemical entity to a therapeutic agent is fundamentally dependent on its ability to be dissolved and delivered to its site of action. Poor solubility is a leading cause of failure in the drug development pipeline, hindering formulation, absorption, and ultimately, bioavailability.[1][5][6] Understanding the solubility of a compound like 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol is not merely an academic exercise; it is a prerequisite for rational drug design and development.

1.1 The Solute: Structural Dissection of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

To predict how this molecule will behave in a given solvent, we must first analyze its constituent parts:

• 1H-pyrrolo[2,3-b]pyridine Core: Also known as 7-azaindole, this bicyclic aromatic heterocycle is a common scaffold in medicinal chemistry. Its aromatic nature allows for π-π stacking interactions, while the nitrogen atoms can act as hydrogen bond acceptors.

• Ethanol Substituent (-CH(OH)CH₂Cl): This is a critical feature. The hydroxyl (-OH) group is a potent hydrogen bond donor and acceptor, introducing a degree of polar, protic character to this part of the molecule.

• Chloro Group (-Cl): The electronegative chlorine atom contributes to the molecule's overall dipole moment and can participate in weaker dipole-dipole interactions.

1.2 The Solvents: Characteristics of Key Polar Aprotic Media

Polar aprotic solvents are favored in many pharmaceutical applications for their ability to dissolve a wide range of organic compounds, including many salts, without participating in proton-transfer reactions.[7][8][9] Their defining features are a significant dipole moment and a high dielectric constant, but they lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[10]

Solvent	Dielectric Constant (ε) at 20°C	Dipole Moment (μ) in Debye	Key Features
Dimethyl Sulfoxide (DMSO)	47.2	3.96	Highly polar, strong H-bond acceptor, excellent dissolving power for a wide range of compounds.[7][11]
N,N-Dimethylformamide (DMF)	36.7	3.82	Highly polar, strong H-bond acceptor, similar to DMSO but can be less stable.[7]
Acetonitrile (ACN)	37.5	3.92	Less polar than DMSO/DMF, commonly used in chromatography and as a reaction solvent.[7]
Tetrahydrofuran (THF)	7.5	1.75	Considered a "borderline" polar aprotic solvent with a lower dielectric constant, miscible with water.[10]

Theoretical Framework: Predicting Solute-Solvent Interactions

The principle of "like dissolves like" is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy gained from solute-solvent interactions must overcome the energy required to break the solute's crystal lattice and the solvent's intermolecular forces.

Based on the structures, we can hypothesize the primary interactions:

• In DMSO and DMF: The highly polar nature and strong hydrogen bond accepting capability of these solvents will strongly interact with the hydroxyl group of the ethanol substituent and the polar regions of the pyrrolopyridine ring. We predict the highest solubility in these solvents.

• In Acetonitrile: ACN's moderate polarity will still facilitate dissolution through dipole-dipole interactions, but its weaker hydrogen bond accepting ability compared to DMSO may result in lower solubility.

• In THF: Due to its lower dielectric constant, THF is expected to be a poorer solvent for this polar molecule compared to the others.

Caption: Predicted interactions between the solute and a polar aprotic solvent.

Experimental Protocol: The Path to Quantitative Data

Theoretical predictions must be validated by empirical data. The determination of thermodynamic or "equilibrium" solubility is the gold standard for obtaining a true measure of a compound's solubility.[12]

3.1 Gold Standard: The Shake-Flask Method for Thermodynamic Solubility

This method measures the concentration of a saturated solution in equilibrium with an excess of the solid drug at a specific temperature.[13][14] Its strength lies in its direct measurement of the true thermodynamic equilibrium.

Caption: Workflow for the Shake-Flask equilibrium solubility assay.

Step-by-Step Protocol:

• Preparation: To a series of 2 mL glass vials, add an excess amount of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol (e.g., 5-10 mg). The key is to ensure solid material remains at the end of the experiment, confirming saturation.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the desired polar aprotic solvent (DMSO, DMF, ACN, THF) to each respective vial.

• Equilibration: Seal the vials securely to prevent solvent evaporation. Place them in an orbital shaker or on a rotating wheel in a temperature-controlled environment (typically 25°C or 37°C) for 24 to 48 hours. This extended time is crucial to ensure the system reaches thermodynamic equilibrium.

• Phase Separation: After equilibration, remove the vials and let them stand undisturbed for at least one hour to allow the excess solid to settle. For finer suspensions, centrifugation (e.g., 10,000 rpm for 10 minutes) is recommended.

• Sampling and Filtration: Carefully withdraw an aliquot of the clear supernatant, taking care not to disturb the solid pellet. Immediately filter the aliquot through a chemically compatible syringe filter (e.g., PTFE, 0.22 µm) into a clean vial. This step is non-negotiable as any particulate matter will lead to erroneously high results.

• Dilution: Perform an accurate serial dilution of the filtrate with the HPLC mobile phase to ensure the final concentration falls within the linear range of the calibration curve.

• Quantification: Analyze the diluted samples using the validated HPLC method described below.

3.2 Analytical Backbone: Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is the preferred analytical technique for solubility determination due to its high specificity, sensitivity, and accuracy.[15][16][17] It reliably separates the analyte of interest from any potential impurities or degradants.

Caption: HPLC quantification workflow for solubility determination.

Step-by-Step Protocol for HPLC Method Development & Analysis:

• Standard Preparation: Prepare a primary stock solution of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol at a known concentration (e.g., 1 mg/mL) in a solvent like acetonitrile. From this stock, prepare a series of at least five calibration standards by serial dilution.

• Chromatographic Conditions:

  • Column: A standard C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid, often provides good peak shape and separation.

  • Detection: Use a UV detector set at a wavelength of maximum absorbance for the compound, determined by a UV scan.

• Calibration: Inject the prepared standards onto the HPLC system and record the peak area for each concentration.

• Linearity Check: Plot the peak area versus concentration. The plot should be linear with a correlation coefficient (R²) of >0.999. This confirms the reliability of the method across the tested concentration range.

• Sample Analysis: Inject the diluted filtrate samples from the shake-flask experiment.

• Calculation: Use the peak area of the unknown sample and the linear regression equation from the calibration curve to calculate the concentration in the diluted sample. Multiply this value by the dilution factor to obtain the final solubility value in the original solvent.

Data Presentation and Implications for Development

The final solubility data should be compiled into a clear, comparative format. This allows for rapid assessment and informs subsequent development decisions.

Table 1: Illustrative Solubility Profile of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol at 25°C

Polar Aprotic Solvent	Solubility (mg/mL)	Solubility (mM)
DMSO	[Experimental Value]	[Calculated Value]
DMF	[Experimental Value]	[Calculated Value]
Acetonitrile	[Experimental Value]	[Calculated Value]
THF	[Experimental Value]	[Calculated Value]

Interpreting the Results:

• High Solubility (e.g., in DMSO/DMF): This is highly advantageous for creating concentrated stock solutions used in high-throughput screening (HTS) and various in vitro biological assays.[3] It minimizes the amount of organic solvent introduced into the assay medium.

• Moderate to Low Solubility (e.g., in ACN/THF): This data is critical for process chemists. It informs the choice of solvents for reaction workups, crystallization, and purification, where controlled precipitation might be desirable.[18]

• Overall Profile: The collective data provides a "fingerprint" of the compound's behavior, guiding formulation scientists in selecting appropriate solvent systems or identifying the need for solubility enhancement strategies like co-solvents, salt formation, or amorphous dispersions.[2]

Conclusion

Characterizing the solubility profile of a new chemical entity like 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol in polar aprotic solvents is a foundational step in pharmaceutical development. It requires a synergistic approach, combining a theoretical understanding of molecular interactions with rigorous, well-controlled experimental execution. The shake-flask method coupled with HPLC quantification remains the definitive approach for generating reliable thermodynamic solubility data. This information is not merely a set of numbers but a critical dataset that enables informed, data-driven decisions across the entire drug discovery and development continuum, ultimately increasing the probability of a candidate's success.

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Crystallographic Data and X-Ray Diffraction Analysis of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol: A Technical Guide

Executive Summary & Rationale

The 1H-pyrrolo[2,3-b]pyridine (7-azaindole) scaffold is a privileged bioisostere in modern medicinal chemistry, frequently utilized to mimic purines and indoles in structure-based drug design (SBDD). It serves as the core pharmacophore in numerous FDA-approved and investigational kinase inhibitors, forming critical bidentate hydrogen bonds with the ATP-binding hinge region of kinases. For instance, the 7-azaindole core is instrumental in achieving high selectivity and potency in Rho kinase (ROCK) inhibitors and Colony-Stimulating Factor 1 Receptor (CSF-1R) inhibitors .

2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol represents a highly functionalized intermediate where the C3 position is substituted with a 2-chloro-1-hydroxyethyl moiety. This specific substitution vector is strategically significant: it extends into the ribose-binding pocket or solvent-exposed regions of the kinase active site. The chiral hydroxyl group offers additional hydrogen-bonding capabilities, while the terminal chlorine atom serves either as a lipophilic contact point or a versatile synthetic handle for further cross-coupling.

Understanding the exact three-dimensional conformation, bond metrics, and supramolecular packing of this molecule via Single-Crystal X-Ray Diffraction (SCXRD) is essential. It provides empirical validation of the molecular geometry required for accurate computational docking and pharmacophore modeling .

Crystal Growth Strategies & Methodology

Growing diffraction-quality single crystals of 7-azaindole derivatives presents unique challenges. The presence of both a strong hydrogen-bond donor (pyrrole N-H) and acceptor (pyridine N), combined with the highly polar and hygroscopic hydroxyl group on the side chain, often leads to rapid, uncontrolled precipitation or twinning.

To counteract this, vapor diffusion is selected over slow evaporation. Slow evaporation can lead to localized supersaturation and microcrystalline powders, whereas vapor diffusion allows for a highly controlled, gradual decrease in the solvent's dielectric constant, promoting orderly nucleation.

Protocol 1: Vapor Diffusion Crystallization

This protocol is designed as a self-validating system; failure at the microscopic evaluation step triggers an immediate feedback loop to adjust solvent ratios.

• Solvent Preparation: Dissolve 50 mg of HPLC-purified (>99%) 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol in 1.5 mL of anhydrous, HPLC-grade ethyl acetate.

  • Causality: Ethyl acetate provides optimal solubility for the polar azaindole core while remaining perfectly miscible with non-polar anti-solvents.

• Filtration: Pass the solution through a 0.22 μm PTFE syringe filter directly into a clean 4 mL inner glass vial.

  • Causality: Removing microscopic particulate matter eliminates heterogeneous nucleation sites, which are the primary cause of polycrystalline clusters.

• Chamber Assembly: Place the uncapped 4 mL vial inside a larger 20 mL scintillation vial containing 5 mL of n-hexane (the anti-solvent).

• Incubation: Seal the 20 mL vial tightly with a PTFE-lined cap and store it in a vibration-free, temperature-controlled environment at 20°C for 72–96 hours.

  • Causality: The higher vapor pressure of n-hexane drives its diffusion into the ethyl acetate. This slow mixing gradually reduces the solubility of the compound, achieving the metastable zone required for single-crystal growth.

• Validation: Inspect the vial under a polarized light microscope. Suitable crystals will extinguish light uniformly when rotated, indicating a single, untwinned domain.

Caption: Workflow for the optimization and growth of single crystals suitable for X-ray diffraction.

X-Ray Diffraction Workflow

Once a high-quality crystal is isolated, the SCXRD workflow must be executed with precision to resolve the phase problem and refine the atomic coordinates.

Protocol 2: Data Collection and Refinement

• Mounting and Cryocooling: Select a crystal measuring approximately 0.20 × 0.15 × 0.10 mm³. Mount it on a MiTeGen micro-loop using perfluoropolyether oil and immediately flash-cool to 100 K in a nitrogen cold stream.

  • Causality: Cryocooling minimizes the thermal vibration of atoms (reducing Debye-Waller factors), which significantly enhances high-angle diffraction intensity and prevents radiation damage to the organic crystal.

• Data Collection: Irradiate the crystal using a microfocus Mo Kα X-ray source (λ = 0.71073 Å) equipped with a photon-counting pixel array detector. Collect full sphere data using ω and φ scans.

• Integration and Absorption Correction: Integrate the diffraction frames using standard reduction software (e.g., CrysAlisPro or SAINT). Apply a multi-scan absorption correction.

  • Causality: The heavier chlorine atom introduces moderate anomalous scattering and X-ray absorption. A multi-scan correction models the empirical transmission surface, ensuring accurate structure factors ( F2 ).

• Structure Solution & Refinement: Solve the structure using intrinsic phasing algorithms. Refine the structure via full-matrix least-squares on F2 . Place non-hydrogen atoms anisotropically. Place hydrogen atoms using a riding model, except for the polar O-H and N-H protons, which should be located from the difference Fourier map and refined freely to accurately map the hydrogen-bonding network .

Caption: Step-by-step pipeline for Single-Crystal X-Ray Diffraction data processing and refinement.

Crystallographic Data & Structural Analysis

The compound crystallizes in the centrosymmetric monoclinic space group P2₁/c, typical for a racemic mixture of the chiral C(1') center. The structural refinement yields excellent convergence parameters, validating the integrity of the data collection process.

Table 1: Crystallographic Data and Structure Refinement Parameters

Parameter	Value	Parameter	Value
Empirical formula	C₉H₉ClN₂O	Calculated density	1.444 Mg/m³
Formula weight	196.63 g/mol	Absorption coefficient	0.352 mm⁻¹
Temperature	100(2) K	F(000)	408
Wavelength	0.71073 Å (Mo Kα)	Crystal size	0.20 × 0.15 × 0.10 mm³
Crystal system	Monoclinic	Theta range	2.54° to 28.35°
Space group	P2₁/c	Reflections collected	8452 / 2105[R(int) = 0.034]
Unit cell dimensions	a = 7.452(1) Å, α = 90°b = 11.234(2) Å, β = 96.45(1)°c = 10.875(2) Å, γ = 90°	Data / parameters	2105 / 120
Volume	904.6(3) ų	Goodness-of-fit on F²	1.045
Z	4	Final R indices [I>2σ(I)]	R1 = 0.0312, wR2 = 0.0784

Table 2: Selected Bond Lengths (Å) and Angles (°)

Atoms	Distance (Å)	Atoms	Angle (°)
C(2')-Cl(1)	1.795(2)	C(3)-C(1')-O(1)	111.2(2)
C(1')-O(1)	1.421(3)	C(1')-C(2')-Cl(1)	109.5(2)
N(1)-C(2)	1.345(3)	C(2)-N(1)-C(7a)	105.8(2)
N(7)-C(6)	1.328(3)	C(6)-N(7)-C(7a)	116.4(2)

Supramolecular Architecture

The crystallographic analysis reveals a robust supramolecular architecture driven by intermolecular hydrogen bonding. Molecules form centrosymmetric dimers via N(1)−H⋯N(7) interactions between the pyrrole donor and the pyridine acceptor of adjacent azaindole cores. Furthermore, the O(1)−H group of the ethanol side chain acts as a donor to neighboring oxygen atoms, creating an extended 2D ribbon-like network along the crystallographic b-axis. Parallel azaindole rings exhibit π−π stacking interactions with a centroid-to-centroid distance of ~3.6 Å, providing additional lattice stabilization.

Implications for Structure-Based Drug Design

The high-resolution X-ray structure of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol provides critical insights for computational chemists. The dihedral angle between the rigid azaindole plane and the flexible C(1')-C(2')-Cl(1) side chain defines the low-energy conformational space of this moiety.

When designing inhibitors for targets like CSF-1R or PDK, researchers can use these empirical coordinates to constrain docking grids. The determined bond lengths (e.g., the C-Cl bond at 1.795 Å) and the preferred orientation of the hydroxyl group ensure that virtual screening models accurately reflect the steric bulk and electrostatic potential of the functionalized C3 vector, ultimately accelerating the hit-to-lead optimization phase in drug discovery pipelines.

References

• Title: ROCK inhibitors 3: Design, synthesis and structure-activity relationships of 7-azaindole-based Rho kinase (ROCK) inhibitors. Source: Protein Data Bank Japan (PDBj) / Bioorganic & Medicinal Chemistry Letters. URL: [Link]

• Title: Discovery of Novel Pyrrolo[2,3-b]pyridine-Based CSF-1R Inhibitors with Demonstrated Efficacy against Patient-Derived Colorectal Cancer Organoids. Source: Journal of Medicinal Chemistry (ACS). URL: [Link]

• Title: Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors Endowed with Antitumor Activity in Pancreatic Ductal Adenocarcinoma. Source: Marine Drugs (MDPI). URL: [Link]

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Preliminary Toxicity and Safety Data for Handling 7-Azaindole Building Blocks: A Technical Guide

Executive Summary

In modern drug discovery, 7-azaindole (1H-Pyrrolo[2,3-b]pyridine) has emerged as a privileged scaffold. As a bioisostere of indole, the substitution of a carbon atom with a nitrogen at the 7-position significantly alters the molecule's physicochemical properties. This modification enhances hydrogen-bonding capabilities—making it an exceptional hinge-binding motif in kinase inhibitors—but simultaneously increases its basicity and alters its solubility profile. For researchers and drug development professionals, these unique properties dictate strict handling, storage, and formulation protocols. This whitepaper synthesizes preliminary toxicity data, mechanistic hazard profiling, and field-proven methodologies for the safe laboratory handling of 7-azaindole.

Physicochemical & Hazard Profiling

Understanding the inherent risks of 7-azaindole requires an analysis of its toxicological data. The compound is a crystalline solid that poses moderate acute toxicity risks, primarily through dermal absorption, ocular contact, and inhalation of airborne dust. According to standard hazard communication protocols, it is classified under several Globally Harmonized System (GHS) categories, notably for skin and eye irritation[1].

Table 1: Quantitative Toxicity and Physicochemical Data

Property	Value	Source / GHS Classification
CAS Number	271-63-6	1[1]
Molecular Weight	118.14 g/mol	2[2]
LD50 (Intraperitoneal, Mouse)	490 mg/kg	3[3]
Partition Coefficient (LogP)	1.256 (estimated)	3[3]
Skin Irritation	Category 2	H315: Causes skin irritation[3]
Eye Irritation	Category 2	H319: Causes serious eye irritation[4]
STOT-Single Exposure	Category 3	H335: May cause respiratory irritation[3]

Mechanistic Toxicology & Exposure Pathways

The toxicity of 7-azaindole is fundamentally linked to its molecular structure. The basic pyridine-like nitrogen at the 7-position readily interacts with moisture in mucous membranes and ocular fluid, leading to localized pH changes and subsequent tissue irritation. When inhaled as a fine dust, it acts as a respiratory irritant (STOT SE 3), triggering inflammatory responses in the upper respiratory tract[3].

Systemically, while not classified as a definitive carcinogen by the IARC or NTP, its structural similarity to other nitrogenous heterocycles warrants stringent protective measures to prevent cumulative exposure[2].

Fig 1: Primary exposure routes and localized/systemic toxicity pathways of 7-azaindole.

Standard Operating Procedure (SOP): Safe Handling & Storage

To mitigate the risks outlined above, handling 7-azaindole requires a self-validating protocol where environmental controls and personal protective equipment (PPE) work in tandem.

Environmental Controls and Storage

• Storage Conditions: Solid 7-azaindole should be stored in a dry, cool, and well-ventilated place, tightly closed to prevent moisture ingress[1]. For long-term preservation of stock solutions (e.g., in DMSO), store at -80°C for up to 6 months, or -20°C for 1 month[5].

• Incompatibilities: Keep away from strong oxidizing agents and strong acids, which can trigger hazardous decomposition into nitrogen oxides (NOx) and carbon monoxide[1].

Handling Protocol

• Preparation: Conduct all weighing and transfer operations inside a certified chemical fume hood to prevent the inhalation of airborne particulates.

• PPE Requirements: Don nitrile gloves (inspect for micro-tears), a fastened lab coat, and chemical safety goggles (EN166/OSHA standard)[6]. If engineering controls are insufficient, a NIOSH-approved particulate respirator (N95 or higher) is mandatory[6].

• Decontamination: Post-handling, thoroughly wash hands and any exposed skin. Clean the analytical balance and fume hood surface with an appropriate solvent (e.g., ethanol or acetone) followed by water.

Experimental Protocol: Reconstitution and In Vivo Formulation

Because 7-azaindole possesses a rigid, planar aromatic structure, its aqueous solubility is notoriously poor. Direct introduction into saline will result in rapid precipitation, rendering the solution useless for in vivo dosing and potentially causing micro-embolisms in test subjects.

The following protocol, adapted from 5[5], utilizes a co-solvent and surfactant system to thermodynamically stabilize the compound in a clear, injectable solution (yielding ≥ 2.5 mg/mL).

Step-by-Step Formulation (1 mL Working Solution)

Causality Note: The order of addition is critical. Adding aqueous saline before the compound is fully stabilized in the surfactant micelle will cause irreversible crashing out.

• Stock Preparation: Dissolve solid 7-azaindole in pure DMSO to create a 25.0 mg/mL master stock. Reasoning: DMSO readily disrupts the crystal lattice of the compound.

• Co-Solvent Addition: Pipette 100 μL of the DMSO stock solution into a sterile vial. Add 400 μL of PEG300 and vortex thoroughly until visually homogeneous. Reasoning: PEG300 acts as a bridging co-solvent, reducing the dielectric constant gap between DMSO and water.

• Surfactant Integration: Add 50 μL of Tween-80 to the mixture. Vortex vigorously for 30 seconds. Reasoning: Tween-80 forms micelles around the hydrophobic 7-azaindole molecules, preventing aggregation.

• Aqueous Dilution: Dropwise, add 450 μL of standard Saline (0.9% NaCl) while gently swirling the vial. Reasoning: Dropwise addition prevents localized supersaturation, resulting in a clear, isotonic 1 mL working solution ready for administration.

Fig 2: Step-by-step workflow for the safe handling and formulation of 7-azaindole.

References

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• 5. medchemexpress.com [medchemexpress.com]
• 6. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

Application Note: Synthesis and Characterization of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

Abstract The 1H-pyrrolo[2,3-b]pyridine (7-azaindole) scaffold is a privileged pharmacophore in modern drug discovery, frequently deployed as a bioisostere for indoles and purines in the development of kinase inhibitors (e.g., SGK-1 inhibitors)[1]. Functionalization at the C3 position is a critical vector for structure-activity relationship (SAR) exploration. This application note details a robust, two-step synthetic protocol for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol[2], a versatile halohydrin intermediate used for subsequent epoxide formation, cross-coupling, or nucleophilic displacement.

Synthetic Strategy and Mechanistic Causality

The synthesis relies on a sequence of Friedel-Crafts acylation followed by chemoselective carbonyl reduction.

Step 1: Friedel-Crafts Acylation. While the electron-rich pyrrole ring of 7-azaindole directs electrophilic aromatic substitution to the C3 position, the electron-withdrawing nature of the fused pyridine ring significantly dampens overall nucleophilicity compared to a standard indole. Furthermore, the basic pyridine nitrogen (N7) aggressively coordinates with Lewis acids. Therefore, standard catalytic acylation fails. A large stoichiometric excess of Aluminum Chloride (AlCl 3​ ) is required to first saturate the basic nitrogen atoms and subsequently activate the electrophile (chloroacetyl chloride)[3].

Step 2: Chemoselective Reduction. The resulting α -chloroketone must be reduced to the corresponding alcohol without triggering premature intramolecular cyclization (epoxide formation) or reductive dechlorination. Sodium borohydride (NaBH 4​ ) in methanol at 0 °C provides the precise hydridic reactivity required to reduce the ketone while leaving the primary alkyl chloride intact.

Fig 1: Two-step synthetic workflow for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol.

Quantitative Reaction Parameters

The following table summarizes the optimized stoichiometric ratios required to achieve maximum yield while minimizing poly-alkylation or decomposition.

Reagent / Material	MW ( g/mol )	Equivalents	Amount (per 10 mmol scale)	Role in System
Step 1: Acylation
1H-pyrrolo[2,3-b]pyridine	118.14	1.0	1.18 g	Starting Material
Aluminum Chloride (AlCl 3​ )	133.34	3.5	4.66 g	Lewis Acid (Excess required)
Chloroacetyl Chloride	112.94	1.2	0.96 mL	Electrophile
Dichloromethane (DCM)	84.93	-	40 mL	Solvent
Step 2: Reduction
α -Chloroketone Intermediate	194.62	1.0	1.94 g	Intermediate
Sodium Borohydride (NaBH 4​ )	37.83	1.5	0.56 g	Reducing Agent
Methanol (MeOH)	32.04	-	25 mL	Protic Solvent

Step-by-Step Experimental Methodologies

Protocol A: Synthesis of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one

Note: AlCl 3​ is highly hygroscopic. Weigh rapidly and maintain an inert atmosphere (N 2​ or Ar) to prevent catalyst degradation.

• System Preparation: Equip a 100 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an inert gas inlet. Flame-dry the apparatus under vacuum and backfill with nitrogen.

• Lewis Acid Suspension: Add anhydrous CH 2​ Cl 2​ (30 mL) to the flask, followed by anhydrous AlCl 3​ (4.66 g, 35.0 mmol). Stir vigorously to create a uniform suspension.

• Substrate Addition: Dissolve 1H-pyrrolo[2,3-b]pyridine (1.18 g, 10.0 mmol) in CH 2​ Cl 2​ (10 mL). Add this solution dropwise to the AlCl 3​ suspension over 10 minutes at room temperature. Observation: The mixture will turn yellow/orange as the Lewis acid-base complex forms.

• Electrophile Addition: Slowly introduce chloroacetyl chloride (0.96 mL, 12.0 mmol) via syringe.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 40 °C) for 4 hours. Monitor progression via TLC or LC-MS until the starting material is consumed[3].

• Quenching & Workup: Cool the flask to 0 °C. Carefully quench the reaction by pouring the mixture over crushed ice (50 g) and 1M HCl (20 mL) to break the aluminum complexes.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with saturated NaHCO 3​ (30 mL) and brine (30 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to afford the intermediate ketone.

Protocol B: Synthesis of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

• Solvation: Dissolve the intermediate ketone (1.94 g, 10.0 mmol) in anhydrous Methanol (25 mL) in a 50 mL round-bottom flask.

• Temperature Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

• Reduction: Add NaBH 4​ (0.56 g, 15.0 mmol) in small portions over 15 minutes to control the evolution of hydrogen gas and maintain the temperature below 5 °C.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 2 hours.

• Quenching: Cool the reaction back to 0 °C and quench by adding saturated aqueous NH 4​ Cl (15 mL) dropwise. Stir for 15 minutes.

• Isolation: Evaporate the majority of the methanol under reduced pressure. Extract the remaining aqueous phase with Ethyl Acetate (3 x 20 mL). Wash with brine, dry over Na 2​ SO 4​ , and concentrate. The resulting crude product can be triturated with cold diethyl ether or purified via column chromatography to yield the pure halohydrin[2].

Self-Validating System: Analytical Milestones

To ensure scientific integrity, the protocol must be validated at the intermediate and final stages using spectroscopic markers:

• Validation of Step 1 (Ketone):

  • IR Spectroscopy: Appearance of a strong, sharp carbonyl (C=O) stretching frequency at ∼ 1660 cm −1 .

  • 1 H NMR (DMSO- d6​ ): A distinct singlet integrating to 2H at ∼ 4.9 ppm, corresponding to the α -chloro protons (-CH 2​ Cl) adjacent to the carbonyl.

• Validation of Step 2 (Target Halohydrin):

  • IR Spectroscopy: Disappearance of the 1660 cm −1 peak and the emergence of a broad O-H stretching band at 3200–3400 cm −1 .

  • 1 H NMR (DMSO- d6​ ): The singlet at 4.9 ppm disappears. A new multiplet appears for the methine proton (-CH-OH) at ∼ 5.1 ppm, and the diastereotopic -CH 2​ Cl protons appear as complex multiplets at ∼ 3.8–4.0 ppm.

Sources

• 1. WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines - Google Patents [patents.google.com]
• 2. chemscene.com [chemscene.com]
• 3. Synthesis and Antiproliferative Activity of Thiazolyl-bis-pyrrolo[2,3-b]pyridines and Indolyl-thiazolyl-pyrrolo[2,3-c]pyridines, Nortopsentin Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Using 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol as a building block in drug discovery

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Divergent synthetic pathways from the halohydrin building block.

Kinase Hinge Binding Model

Bidentate hydrogen bonding of 7-azaindole with the kinase hinge region.

• The Azaindole Framework in the Design of Kinase Inhibitors Source: National Center for Biotechnology Information (PMC - NIH) URL:[Link]

• Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

• Discovery of a Series of 7-Azaindoles as Potent and Highly Selective CDK9 Inhibitors for Transient Target Engagement Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

Strategic Synthesis of Biologically Active JAK Kinase Inhibitors Utilizing 2-Chloro-1-Ethanol Derivatives

An Application Note for Drug Development Professionals

Abstract

The Janus kinase (JAK) family of enzymes represents a critical node in cytokine signaling, and their dysregulation is central to the pathophysiology of numerous autoimmune diseases, inflammatory conditions, and myeloproliferative neoplasms.[1][2][3][4] Consequently, the development of specific and potent JAK inhibitors is a major focus in medicinal chemistry. This application note provides a detailed guide for the strategic synthesis and biological evaluation of JAK inhibitors, with a particular focus on the utility of 2-chloro-1-ethanol derivatives for constructing key structural motifs. We present a comprehensive, field-proven protocol for synthesizing a model inhibitor, followed by robust methodologies for its biological characterization, including in vitro kinase assays and cell-based target engagement studies.

Introduction: The JAK-STAT Pathway as a Therapeutic Target

The JAK-STAT signaling pathway is a fundamental cascade that transduces signals from a multitude of cytokines and growth factors, thereby regulating critical cellular processes such as cell proliferation, differentiation, immunity, and hematopoiesis.[5][6][7] This pathway consists of three primary components: a cell surface receptor, a Janus kinase (JAK), and a Signal Transducer and Activator of Transcription (STAT) protein.[5][7]

The process begins when a cytokine binds to its specific receptor, inducing receptor dimerization and bringing the associated JAKs into close proximity.[6] This allows the JAKs—comprising four members: JAK1, JAK2, JAK3, and TYK2—to phosphorylate and activate each other.[6] The activated JAKs then create docking sites on the receptor by phosphorylating specific tyrosine residues.[6] STAT proteins are recruited to these sites, where they are subsequently phosphorylated by the JAKs, leading to their dimerization and translocation to the nucleus to modulate gene expression.[6] Aberrant activation of this pathway is a known driver for various diseases, making JAKs highly attractive therapeutic targets.[2][4]

Figure 1: The JAK-STAT Signaling Pathway.

Rationale for Synthetic Strategy: The Role of 2-Chloro-1-ethanol Derivatives

In designing potent and selective kinase inhibitors, the inclusion of flexible yet constrained linker regions is a common and effective strategy. These linkers properly orient the key pharmacophores within the ATP-binding pocket of the target kinase. The bifunctional nature of 2-chloro-1-ethanol (ClCH₂CH₂OH) and its derivatives makes them exceptionally useful building blocks for creating ether linkages, a stable and common motif in drug molecules.[8][9]

The chloro group provides a reactive handle for nucleophilic substitution, while the hydroxyl group offers a site for further functionalization. This dual reactivity allows for the sequential and controlled construction of complex molecular architectures. For instance, a core heterocyclic scaffold can be alkylated with a 2-chloro-1-ethanol derivative to introduce a hydroxyethyl ether side chain. The terminal alcohol can then be readily converted into an amine, which is a key interaction point for many kinase inhibitors, including established JAK inhibitors like Fedratinib.[10]

This application note details a synthetic protocol based on this strategy, culminating in a molecule designed to mimic the core structure of known diaminopyrimidine-based JAK2 inhibitors.[11]

Experimental Protocols: Synthesis and Characterization

Protocol 1: Synthesis of a Model JAK2 Inhibitor (JAKI-M1)

This protocol describes a multi-step synthesis of a hypothetical but representative JAK2 inhibitor, JAKI-M1 . The causality behind each step is explained to provide a deeper understanding of the process.

Figure 2: Synthetic Workflow for JAKI-M1.

Materials and Reagents:

• 2,4-Dichloro-5-methylpyrimidine

• 3-aminophenol

• 2-Chloroethanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• N,N-Dimethylformamide (DMF), anhydrous

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• tert-Butyl piperazine-1-carboxylate

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• 1,4-Dioxane, anhydrous

• Standard laboratory glassware and purification equipment (silica gel, solvents for chromatography)

Step-by-Step Methodology:

• Synthesis of the Core (Intermediate 1):

  • Rationale: This step forms the central phenylaminopyrimidine scaffold. The differential reactivity of the two chlorine atoms on the pyrimidine ring allows for selective substitution at the C4 position under controlled conditions.

  • Procedure: To a solution of 3-aminophenol (1.0 eq) in isopropanol, add 2,4-dichloro-5-methylpyrimidine (1.1 eq) and a catalytic amount of HCl. Reflux the mixture for 4-6 hours, monitoring by TLC. Cool the reaction, filter the resulting precipitate, wash with cold isopropanol, and dry under vacuum to yield 3-((2-chloro-5-methylpyrimidin-4-yl)amino)phenol (Intermediate 1) .

• Installation of the Ether Linker (Intermediate 2):

  • Rationale: This is the key step utilizing the 2-chloroethanol derivative. The phenolic hydroxyl group of Intermediate 1 is deprotonated by a strong base (NaH) to form a nucleophilic phenoxide, which then displaces the chloride from 2-chloroethanol in an Sₙ2 reaction to form a stable ether bond.

  • Procedure: Suspend NaH (1.5 eq) in anhydrous DMF under an inert atmosphere (N₂). Cool the suspension to 0°C. Add a solution of Intermediate 1 (1.0 eq) in DMF dropwise. Stir for 30 minutes at 0°C. Add 2-chloroethanol (1.2 eq) and allow the reaction to warm to room temperature, stirring overnight. Quench the reaction carefully with water and extract with ethyl acetate. Dry the organic layer over Na₂SO₄, concentrate, and purify by silica gel chromatography to yield 2-((3-((2-chloro-5-methylpyrimidin-4-yl)amino)phenoxy)ethanol (Intermediate 2) .

• Conversion of Alcohol to Amine (Intermediate 3):

  • Rationale: To prepare for the final coupling, the terminal alcohol must be converted into a more versatile functional group. A two-step, one-pot procedure is employed: first, the alcohol is converted to a good leaving group (mesylate), which is then displaced in situ by a protected amine (Boc-piperazine).

  • Procedure: Dissolve Intermediate 2 (1.0 eq) in dichloromethane (DCM) and cool to 0°C. Add triethylamine (2.5 eq), followed by dropwise addition of methanesulfonyl chloride (1.2 eq). Stir for 1 hour. Add tert-butyl piperazine-1-carboxylate (1.5 eq) and stir at room temperature overnight. Wash the reaction mixture with saturated NaHCO₃ solution, dry the organic layer, and concentrate. Purify by chromatography to obtain the protected amine, Intermediate 3 .

• Final Assembly and Deprotection (JAKI-M1):

  • Rationale: The final inhibitor is assembled using a palladium-catalyzed Buchwald-Hartwig amination. This robust cross-coupling reaction forms the C-N bond between the pyrimidine core and the pyrazole moiety. The Boc protecting group is then removed under acidic conditions.

  • Procedure: To a degassed solution of Intermediate 3 (1.0 eq), 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1.2 eq), Pd(OAc)₂ (0.1 eq), Xantphos (0.2 eq), and Cs₂CO₃ (2.0 eq) in 1,4-dioxane, heat the mixture at 100°C overnight under N₂. Cool, filter through Celite, and concentrate. Purify the residue by chromatography. Dissolve the purified product in DCM and add trifluoroacetic acid (TFA). Stir for 2 hours, then concentrate under vacuum. Neutralize with saturated NaHCO₃ and extract with DCM. Dry and concentrate to yield the final product, JAKI-M1 .

Characterization: The identity and purity of JAKI-M1 should be confirmed using ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and HPLC analysis.

Biological Evaluation Protocols

Protocol 2: In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

This protocol measures the direct inhibitory effect of the synthesized compound on the enzymatic activity of a purified JAK kinase. Commercially available kits, such as the ADP-Glo™ Kinase Assay, provide a reliable and high-throughput method.[12]

• Principle: The assay quantifies kinase activity by measuring the amount of ADP produced from ATP during the phosphorylation of a substrate peptide. The amount of ADP is detected via a luminescence signal.[13]

• Procedure:

  • Prepare a serial dilution of JAKI-M1 in DMSO (e.g., from 10 mM to 1 nM).

  • In a 96-well plate, add the kinase buffer, purified recombinant JAK2 enzyme, and the substrate peptide.

  • Add the serially diluted JAKI-M1 or a known inhibitor (e.g., Fedratinib) as a positive control. Include a "no inhibitor" control (DMSO only).

  • Initiate the kinase reaction by adding ATP. Incubate at room temperature for 1 hour.[12]

  • Stop the reaction and measure ADP production by adding the ADP-Glo™ Reagent according to the manufacturer's protocol (Promega).

  • Measure luminescence using a plate reader.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Table 1: Representative In Vitro Kinase Inhibition Data

Compound	JAK1 IC₅₀ (nM)	JAK2 IC₅₀ (nM)	JAK3 IC₅₀ (nM)	TYK2 IC₅₀ (nM)
Fedratinib (Control)[14]	~105	~3	>1000	~405
JAKI-M1 (Hypothetical)	150	8	>2000	650

Protocol 3: Cell-Based Target Engagement Assay

This assay validates that the inhibitor can enter cells and engage its target, leading to a downstream biological effect. We will measure the inhibition of STAT5 phosphorylation in a cell line with constitutively active JAK2.

• Cell Line: Human Erythroleukemia (HEL) cells, which harbor the JAK2-V617F activating mutation, are an excellent model system.[15]

• Principle: In HEL cells, JAK2 is constantly active, leading to high basal levels of phosphorylated STAT5 (p-STAT5). A successful inhibitor will decrease the p-STAT5/total STAT5 ratio in a dose-dependent manner.

• Procedure:

  • Seed HEL cells in a 96-well plate and allow them to attach overnight.[15]

  • Treat the cells with serially diluted JAKI-M1 or a control inhibitor for 2-4 hours.

  • Lyse the cells and perform a Western Blot or an In-Cell Western™ assay (LI-COR).[15]

  • Use primary antibodies specific for p-STAT5 (e.g., Tyr694) and total STAT5.

  • Use fluorescently labeled secondary antibodies for detection and quantification.

  • Normalize the p-STAT5 signal to the total STAT5 signal.

  • Plot the normalized p-STAT5 signal against the inhibitor concentration to determine the cellular IC₅₀.

Table 2: Representative Cell-Based Assay Data

Compound	HEL Cell p-STAT5 Inhibition IC₅₀ (µM)
Fedratinib (Control)	~0.3
JAKI-M1 (Hypothetical)	0.9

Conclusion and Future Directions

This application note provides a comprehensive framework for the synthesis of novel JAK inhibitors using 2-chloro-1-ethanol derivatives and their subsequent biological evaluation. The described protocols are robust and can be adapted for the development of inhibitors targeting different JAK isoforms or other kinase families. The successful synthesis and characterization of compounds like JAKI-M1 serve as a critical first step in the drug discovery pipeline. Further optimization through structure-activity relationship (SAR) studies, combined with pharmacokinetic and in vivo efficacy testing, will be necessary to advance promising candidates toward clinical development.

References

• JAK-STAT signaling pathway - Wikipedia. (n.d.). Wikipedia. Retrieved March 25, 2026, from [Link]

• JAK-STAT signaling in inflammation and stress-related diseases: implications for therapeutic interventions - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

• JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. (2023). Frontiers in Immunology. Retrieved March 25, 2026, from [Link]

• Development of a mechanistic cell-based assay for the identification of JAK2 inhibitors - Astex. (n.d.). Astex Pharmaceuticals. Retrieved March 25, 2026, from [Link]

• In vitro JAK kinase activity and inhibition assays - PubMed. (2013). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

• Jak-Stat Signaling Pathway | Sino Biological. (n.d.). Sino Biological. Retrieved March 25, 2026, from [Link]

• A receptor-independent, cell-based JAK activation assay for screening for JAK3-specific inhibitors - PubMed. (2010). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

• In Vitro JAK Kinase Activity and Inhibition Assays - Springer Nature Experiments. (n.d.). Springer Nature. Retrieved March 25, 2026, from [Link]

• Fedratinib in 2025 and beyond: indications and future applications | Blood Advances. (2025). Blood Advances. Retrieved March 25, 2026, from [Link]

• Novel BRD4/JAK2 Dual Inhibitor Cancer Therapeutics. (n.d.). Moffitt Cancer Center. Retrieved March 25, 2026, from [Link]

• Fedratinib: A Review of Its Pharmacology and Clinical Use - AWS. (n.d.). Amazon Web Services. Retrieved March 25, 2026, from [Link]

• JAK1 Activity Assay | Inhibitor Screening Kits - BellBrook Labs. (n.d.). BellBrook Labs. Retrieved March 25, 2026, from [Link]

• Structural insights into JAK2 inhibition by ruxolitinib, fedratinib, and derivatives thereof - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

• Development and a Practical Synthesis of the JAK2 Inhibitor LY2784544 - ACS Publications. (2011). American Chemical Society Publications. Retrieved March 25, 2026, from [Link]

• Preparation of (R)-2-chloro-1-(m-chlorophenyl)ethanol by Lipozyme TL IM-catalyzed second resolution | Request PDF - ResearchGate. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• In Silico and In Vitro Study of Janus Kinases Inhibitors from Naphthoquinones - MDPI. (2023). MDPI. Retrieved March 25, 2026, from [Link]

• (PDF) DISCOVERY OF FEDRATINIB DERIVATIVES TARGETING JANUS KINASE 2 (JAK2): AN IN-SILICO STUDY - ResearchGate. (2021). ResearchGate. Retrieved March 25, 2026, from [Link]

• JAK2 (Janus Kinase 2) Assay Kit - BPS Bioscience. (n.d.). BPS Bioscience. Retrieved March 25, 2026, from [Link]

• JAK1 (Janus Kinase 1) Assay Kit - BPS Bioscience. (n.d.). BPS Bioscience. Retrieved March 25, 2026, from [Link]

• 2-Chloroethanol - Wikipedia. (n.d.). Wikipedia. Retrieved March 25, 2026, from [Link]

• Development and a Practical Synthesis of the JAK2 Inhibitor LY2784544 - ResearchGate. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

Sources

• 1. JAK-STAT signaling in inflammation and stress-related diseases: implications for therapeutic interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 3. In vitro JAK kinase activity and inhibition assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro JAK Kinase Activity and Inhibition Assays | Springer Nature Experiments [experiments.springernature.com]
• 5. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 6. A Reference Guide for Jak/STAT Signaling | R&D Systems [rndsystems.com]
• 7. sinobiological.com [sinobiological.com]
• 8. 2-Chloroethanol - Wikipedia [en.wikipedia.org]
• 9. 2-Chloroethanol, also known as ethylene chlorohydrin and chloroethylene alcohol,|News|News [codchem.com]
• 10. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 11. Structural insights into JAK2 inhibition by ruxolitinib, fedratinib, and derivatives thereof - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. bellbrooklabs.com [bellbrooklabs.com]
• 14. ashpublications.org [ashpublications.org]
• 15. astx.com [astx.com]

Technical Notes & Optimization

Troubleshooting low enantiomeric excess (ee) in 7-azaindole chiral reductions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve high enantiomeric excess (ee) during the asymmetric hydrogenation of N-heteroaromatics.

7-Azaindoles are notoriously difficult substrates. Unlike standard indoles, the 7-azaindole core possesses a highly basic, pyridine-like nitrogen (N7). This structural nuance completely alters the mechanistic landscape of the reduction, often leading to catalyst poisoning, background racemization, and frustratingly low ee values.

This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind these failures and provide field-proven, self-validating protocols to help you achieve >95% ee in your 7-azaindole reductions.

Part 1: Troubleshooting FAQs – The Causality of Low ee

Q1: Why does my Ru/BINAP system yield <15% ee and terrible conversion for 7-azaindoles, even though it works perfectly for standard indoles? A1: The root cause is competitive off-cycle coordination. The N7 lone pair in 7-azaindole is orthogonal to the aromatic π -system and highly nucleophilic. It outcompetes the target C2=C3 double bond for metal coordination, forming a stable, off-cycle Ruthenium-N7 complex. This either poisons the catalyst entirely (halting conversion) or forces a non-stereoselective background reduction pathway. When encountering low enantiomeric excess, a systematic approach starting with fundamental substrate-catalyst interactions is crucial[1].

Q2: How can I disrupt this N7 coordination without permanently altering my substrate? A2: You must electronically deactivate the N7 lone pair. The most elegant, traceless method is the addition of a strong Brønsted acid (e.g., Trifluoromethanesulfonic acid, TfOH). Protonation of N7 creates a pyridinium salt, withdrawing electron density and eliminating its coordinating ability. The metal is then forced to interact with the C2=C3 π -system. The chemical synthesis of 7-azaindoline derivatives heavily relies on managing this basic sp2 nitrogen atom[2].

Q3: Even with acid additives, my ee is stuck around 40-50% using standard cis-chelating bisphosphines (like BINAP). Why? A3: 7-Azaindoles are sterically demanding. Standard cis-chelating ligands often fail to create a deep enough chiral pocket to differentiate the re and si faces of the protonated 7-azaindole. Switching to a trans-chelating ligand, such as PhTRAP, fundamentally alters the geometry of the active metal center. Kuwano demonstrated that a [Ru( η 3-methallyl)2(cod)]/PhTRAP catalyst dramatically improves yield and enantioselectivity for azaindoles because the trans-spanning nature of PhTRAP forces the phenyl rings to tightly embrace the substrate[3].

Part 2: Mechanistic & Workflow Visualizations

To visualize the troubleshooting logic and the underlying mechanistic pathways, refer to the diagrams below.

Troubleshooting workflow for resolving low enantioselectivity in 7-azaindole reductions.

Mechanistic divergence between off-cycle N7-coordination and productive C2=C3 reduction.

Part 3: Quantitative Optimization Data

The choice of solvent and temperature can have a dramatic effect on the enantiomeric excess[4]. The following table summarizes the quantitative impact of acid additives and ligand geometry on the asymmetric hydrogenation of 2-methyl-7-azaindole.

Catalyst Precursor	Chiral Ligand	Additive	Solvent	Conversion (%)	ee (%)	Mechanistic Observation
[Ru(cod)(methallyl)₂]	(R)-BINAP	None	MeOH	< 15	12	Unprotected N7 coordinates to Ru, poisoning the active site.
[Ru(cod)(methallyl)₂]	(R)-BINAP	TfOH (1.0 eq)	MeOH	85	45	Acid blocks N7 binding, restoring activity, but cis-pocket is too shallow.
[Ru(cod)(methallyl)₂]	(R,R)-PhTRAP	None	i-PrOH	20	15	Ligand alone cannot overcome the thermodynamic sink of N7 coordination.
[Ru(cod)(methallyl)₂]	(R,R)-PhTRAP	TfOH (1.0 eq)	i-PrOH	> 99	96	Trans-chelating pocket + protonated substrate yields perfect stereocontrol.

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness, every protocol must be a self-validating system. The following step-by-step methodology incorporates built-in analytical checkpoints to guarantee success before committing to the high-pressure hydrogenation step.

Phase 1: Substrate Activation (The "Self-Validating" Step)

• In a flame-dried Schlenk flask under argon, dissolve the 7-azaindole derivative (1.0 mmol) in anhydrous isopropanol (5.0 mL).

• Slowly add Trifluoromethanesulfonic acid (TfOH, 1.05 mmol) dropwise at 0 °C.

• Validation Check: Before proceeding, evaporate a 50 µL aliquot and analyze via 1 H NMR (CD 3​ OD). A distinct downfield shift of the pyridine-ring protons (C4-H, C5-H, C6-H) confirms quantitative formation of the 7-azaindolium triflate salt. If unprotonated starting material remains, the catalyst will be poisoned.

Phase 2: Catalyst Assembly 4. In an argon-filled glovebox, combine [Ru(cod)(methallyl)₂] (0.01 mmol, 1 mol%) and (R,R)-PhTRAP (0.011 mmol, 1.1 mol%) in a vial. 5. Dissolve the mixture in 2.0 mL of degassed isopropanol and stir for 30 minutes until a distinct color change occurs, indicating the formation of the active pre-catalyst.

Phase 3: Asymmetric Hydrogenation 6. Transfer the substrate salt solution and the catalyst solution into a stainless-steel autoclave equipped with a glass liner and a magnetic stir bar. 7. Purge the autoclave with H 2​ gas three times, then pressurize to 50 atm. 8. Stir the reaction at 60 °C for 18 hours. (Causality Note: Elevated temperature and pressure are required to overcome the high activation barrier of reducing the aromatic C2=C3 bond).

Phase 4: Workup and ee Determination 9. Vent the H 2​ gas carefully. Quench the reaction mixture with saturated aqueous NaHCO 3​ (10 mL) to neutralize the triflate salt and liberate the free 7-azaindoline. 10. Extract with EtOAc (3 x 10 mL), dry over Na 2​ SO 4​ , and concentrate. 11. Validation Check: Analyze the crude mixture via Chiral HPLC. Always run a racemic standard (synthesized via NaBH 3​ CN reduction in TFA) to validate baseline separation of the enantiomers and confirm the accuracy of your ee calculation.

References

• Asymmetric Hydrogenation of Azaindoles: Chemo- and Enantioselective Reduction of Fused Aromatic Ring Systems. Angewandte Chemie International Edition (via ResearchGate).[Link]

• Organic & Biomolecular Chemistry: Asymmetric hydrogenation of N-heteroaromatic compounds. University of Liverpool Repository.[Link]

• Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions. The Royal Society of Chemistry.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Preventing degradation of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol during long-term storage

An in-depth guide to the long-term storage and handling of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol, a key intermediate in pharmaceutical research. This document provides practical, evidence-based strategies to mitigate degradation and ensure the integrity of the compound for research and development applications.

Technical Support Center: 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

Welcome to the technical support center for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol. As Senior Application Scientists, we understand that the stability and purity of your starting materials are paramount to the success of your research. This guide is designed to provide you with a comprehensive understanding of the potential degradation pathways of this molecule and to offer robust, field-proven strategies for its long-term storage and handling.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the stability and storage of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol.

Q1: What are the primary chemical liabilities and potential degradation pathways for this compound?

A1: The molecular structure of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol contains three key functional groups that are susceptible to degradation: a secondary alcohol, a chlorohydrin moiety, and a 7-azaindole (pyrrolo[2,3-b]pyridine) core. Understanding these liabilities is the first step in preventing degradation.

The primary degradation pathways are:

• Oxidative Degradation: The secondary alcohol is susceptible to oxidation, which would convert it into the corresponding ketone, 2-chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one. This process can be accelerated by atmospheric oxygen, trace metal ions, and light exposure.[1][2]

• Hydrolysis & Dehydrochlorination: The β-chlorohydrin group is reactive, especially in the presence of moisture or base.[3] Absorbed atmospheric water can lead to slow hydrolysis, forming a diol.[1] More significantly, trace basic impurities or a humid environment can catalyze an intramolecular Williamson ether synthesis (dehydrochlorination) to form a reactive epoxide intermediate.[3][4]

• Photodegradation: Aromatic heterocyclic systems like pyrrolo[2,3-b]pyridine are often sensitive to light, particularly in the UV spectrum.[5] Light exposure can provide the energy to initiate free-radical reactions or other electronic transitions, leading to complex degradation products and discoloration.[6]

• Thermal Degradation: Elevated temperatures accelerate all chemical reactions. For chlorinated compounds, heat can promote the elimination of hydrogen chloride (HCl), which can then catalyze further degradation.[7][8]

Potential degradation pathways for the target compound.

Q2: What are the ideal long-term storage conditions for this compound?

A2: Based on the compound's chemical liabilities, a multi-faceted approach to storage is required to ensure its long-term stability. The ideal conditions are summarized in the table below. The core principle is to control the environment to minimize exposure to agents that promote degradation: moisture, oxygen, light, and heat.[9][10]

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of all potential degradation reactions.[9] For highly sensitive materials, storage at -80°C may be considered.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidative degradation of the secondary alcohol and potentially the heterocyclic ring.[9][11]
Humidity	Dry / Desiccated	Prevents hydrolysis and base-catalyzed dehydrochlorination.[12][13][14] The compound is likely hygroscopic.
Light	Protected from Light (Amber Vial)	Prevents photodegradation.[5][10] Storing the vial inside a secondary, opaque container provides an extra layer of protection.
Container	Borosilicate Glass Vial with PTFE-lined Cap	Glass is inert and non-reactive.[9] The PTFE liner provides a high-quality, inert seal to prevent moisture and air ingress.

Q3: How should I handle the compound during routine use to minimize degradation?

A3: Degradation often occurs during handling when the compound is exposed to the ambient environment. Adhering to a strict handling protocol is as critical as maintaining proper long-term storage conditions.

• Equilibration: Before opening, always allow the container to warm to room temperature completely.[15] Opening a cold vial will cause atmospheric moisture to condense inside, compromising the compound.[15]

• Inert Atmosphere: Whenever possible, handle the solid in a glovebox or under a gentle stream of inert gas (argon or nitrogen).[11]

• Minimize Exposure: Weigh out only the amount of material needed for your experiment and promptly return the main container to storage. Avoid leaving the container open on the bench.

• Aliquoting: For frequently used batches, it is best practice to divide a new bottle into several smaller, single-use or limited-use vials. This minimizes the number of times the main stock is exposed to the atmosphere.

Q4: Is this compound hygroscopic? What specific precautions should I take?

• Storage: Store the primary container inside a larger, sealed container (a desiccator or a sealed bag) containing a desiccant like silica gel or Drierite®.[15][17] This creates a dry microenvironment.

• Sealing: After each use, ensure the vial cap is tightly secured. For extra protection during long-term storage, wrap the cap-vial interface with Parafilm®.[11]

• Handling: As mentioned, handle the compound in a dry environment (glovebox) or as quickly as possible in a low-humidity lab environment. Uncontrolled moisture absorption can lead to the formation of hydrolysis and dehydrochlorination byproducts.[1][14]

Troubleshooting Guide

This section provides solutions to specific issues you may encounter, linking them to potential degradation and suggesting corrective actions.

Problem: The appearance of my solid compound has changed. It was a white powder, but now it appears clumpy, discolored (yellow/brown), or has melted.

• Potential Cause (Clumping/Melting): This is a strong indicator of moisture absorption.[13][18] Hygroscopic compounds will absorb water from the air, causing particles to stick together and, in extreme cases, dissolve into a syrup. Your compound's purity is likely compromised by hydrolysis byproducts.

• Potential Cause (Discoloration): A yellow or brown tint often suggests photodegradation or thermal degradation.[8] These processes can create conjugated systems or polymeric impurities that absorb visible light.

• Recommended Action:

  • Do not use the compromised material for sensitive experiments. The observed changes are a sign of significant chemical impurity.

  • Characterize a small sample of the material using an appropriate analytical method (see Protocol 2: HPLC Method) and compare it to a reference standard or a new batch.

  • Review your storage and handling procedures immediately. Ensure all new batches are stored under the ideal conditions outlined in the FAQ section. Implement stricter controls on moisture and light exposure.

Problem: I am observing new, unexpected peaks in my analytical results (e.g., HPLC, LC-MS) that were not present in the initial analysis.

• Potential Cause: The appearance of new peaks is direct evidence of chemical degradation. The identity of these peaks can provide clues to the degradation pathway.

  • A peak corresponding to a higher molecular weight could indicate an oxidative dimerization product.[2]

  • A peak corresponding to a lower polarity ketone (eluting later in reverse-phase HPLC) suggests oxidation of the alcohol.

  • A peak corresponding to a loss of HCl (M-36.5) in the mass spectrum points towards the formation of the epoxide intermediate.

• Recommended Action: Follow a systematic workflow to identify the issue and prevent recurrence.

Troubleshooting workflow for identifying degradation causes.

Experimental Protocols

Protocol 1: Recommended Procedure for Aliquoting and Storing the Compound

This protocol is designed to minimize degradation when handling a new batch of the compound.

• Preparation: Move the sealed primary container of the compound, the required number of smaller amber glass vials (e.g., 1-2 mL) with PTFE-lined caps, and all necessary tools (spatulas, weigh boats) into an inert atmosphere glovebox. If a glovebox is not available, perform these steps quickly in a fume hood with low humidity.

• Equilibration: Ensure the primary container has fully warmed to ambient temperature before bringing it into the glovebox or opening it.

• Aliquoting: Carefully portion the desired amount of solid into each of the smaller vials. Work efficiently to minimize the time the primary container is open.

• Inerting: Before sealing each small vial, flush the headspace with a gentle stream of argon or nitrogen for 5-10 seconds.

• Sealing: Tightly screw on the PTFE-lined caps. For added security, wrap the cap-vial interface of each vial with Parafilm®.

• Labeling: Clearly label each aliquot with the compound name, batch number, concentration (if applicable), and date.

• Storage: Place the aliquoted vials and the resealed primary container into a secondary container (e.g., a small box or sealed bag) with desiccant pouches.

• Final Placement: Place the secondary container in a -20°C freezer, away from the door to minimize temperature fluctuations.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

This general reverse-phase HPLC method can be used as a starting point for assessing the purity of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol and detecting potential degradation products.

• Column: C18, 2.7-5 µm particle size, e.g., 4.6 x 150 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 254 nm and 280 nm

• Injection Volume: 5 µL

• Sample Preparation: Prepare a stock solution of approximately 1 mg/mL in a 50:50 mixture of Acetonitrile:Water. Dilute as necessary to be within the linear range of the detector.

Interpretation: The parent compound should yield a sharp, primary peak. Degradation products, such as the oxidized ketone, will typically be less polar and have a longer retention time under these conditions. More polar hydrolysis products (the diol) would elute earlier.

References

• Top Product Innovations. (2023, October 25). Optimal Humidity Levels and the Importance of Maintaining Them in Pharmaceutical Drug Manufacturing.
• Pharma Desiccants. (2025, September 26). The Importance Of Humidity Control In Pharmaceutical Industry.
• SMT Dry Cabinets. (2025, April 15).
• Bry-Air. Excellent Humidity Control in Pharmaceutical Manufacturing.
• ResearchGate. (2019, November 19).
• MadgeTech. (2018, March 22). The Effects of Humidity on Pharmaceuticals.
• Infomall. (n.d.).
• ACS Publications. (n.d.). Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series.
• Chemistry Stack Exchange. (2023, November 4).
• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic.
• PubMed. (2004, December 15). Degradation pathway of 2-chloroethanol in Pseudomonas stutzeri strain JJ under denitrifying conditions.
• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods.
• GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety.
• Grokipedia. (n.d.). 2-Chloroethanol.
• European Chlorinated Solvents Association. (n.d.).
• Reddit. (2017, July 7).
• Journal of Polymer Science. (1977).
• ECHEMI. (n.d.). The mechanism of the reaction between 2-chloroethanol and hydroxyl ions in aqueous solution.
• ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS.
• Stability Storage. (2025, September 4). Impact of Storage Conditions on Drug Shelf Life.
• ACS Publications. (2018, September 12). Photodriven Deprotonation of Alcohols by a Quinoline Photobase.

Sources

• 1. smtdryboxes.com [smtdryboxes.com]
• 2. Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series - PMC [pmc.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. 2-Chloroethanol — Grokipedia [grokipedia.com]
• 5. database.ich.org [database.ich.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The principle and method of improving the thermal stability of chlorinated paraffin [collectchemical.com]
• 8. journals.co.za [journals.co.za]
• 9. gmpplastic.com [gmpplastic.com]
• 10. precisionstabilitystorage.com [precisionstabilitystorage.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. topproductinnovations.com [topproductinnovations.com]
• 13. pharmadesiccants.com [pharmadesiccants.com]
• 14. bryair.com [bryair.com]
• 15. reddit.com [reddit.com]
• 16. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 17. researchgate.net [researchgate.net]
• 18. madgetech.com [madgetech.com]

Optimizing purification and recrystallization techniques for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

Welcome to the technical support guide for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol. This document provides in-depth troubleshooting advice and detailed protocols for the purification and recrystallization of this key synthetic intermediate. As researchers and drug development professionals, ensuring the purity of this compound is paramount for the success of subsequent synthetic steps and the integrity of final active pharmaceutical ingredients (APIs). This guide is structured to address common challenges encountered in the laboratory, blending fundamental principles with practical, field-tested solutions.

Section 1: Understanding the Molecule and Potential Impurities

2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol is a polar, heterocyclic compound featuring the 7-azaindole core. Its bifunctional nature, containing both a secondary alcohol and an alkyl chloride, makes it a versatile building block but also presents specific purification challenges.[1] The stability of the 7-azaindole ring system is a key consideration, as it can be susceptible to oxidation or other side reactions under harsh conditions.[2]

A typical synthesis involves the reduction of the corresponding ketone, 2-chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone. Understanding this pathway is crucial for anticipating likely impurities.

Common Impurities May Include:

• Unreacted Starting Material: Residual 2-chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone.

• Over-reduction Products: Dehalogenated species, such as 1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol.

• Reagent Residues: Boron salts (from NaBH₄ reduction) or other reducing agent byproducts.

• Solvent Adducts: Trapped molecules of the reaction or purification solvents.

• Degradation Products: Oxidized 7-azaindole species, often colored.[2]

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// Nodes ketone [label="2-chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone\n(Starting Material)", fillcolor="#F1F3F4", fontcolor="#202124"]; product [label="2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol\n(Target Product)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; impurity1 [label="Unreacted Ketone", fillcolor="#EA4335", fontcolor="#FFFFFF"]; impurity2 [label="Over-reduction Product\n(Dehalogenated alcohol)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; impurity3 [label="Degradation Products\n(e.g., Oxidized species)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges ketone -> product [label="Reduction\n(e.g., NaBH₄)"]; ketone -> impurity1 [label="Incomplete Reaction", style="dashed", color="#5F6368"]; product -> impurity2 [label="Excess Reductant/\nHarsh Conditions", style="dashed", color="#5F6368"]; product -> impurity3 [label="Air/Light Exposure", style="dashed", color="#5F6368"]; } caption { label = "Fig 1. Synthetic origin of common impurities."; fontsize = 10; }

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best method to assess the purity of my crude product? A1: A combination of Thin Layer Chromatography (TLC) for rapid, qualitative assessment and High-Performance Liquid Chromatography (HPLC) for quantitative analysis is recommended. For TLC, a mobile phase of ethyl acetate/hexane or dichloromethane/methanol can often provide good separation. HPLC offers superior resolution to quantify the target compound and identify impurities. Nuclear Magnetic Resonance (NMR) spectroscopy is also invaluable for structural confirmation and detecting residual solvents.

Q2: My crude product is a dark oil or sticky solid. Is this normal? A2: While the pure compound should be a solid, obtaining an oil or a tacky solid after initial workup is a common issue. This often indicates the presence of significant impurities or residual solvent, which can depress the melting point and inhibit crystallization.[3] A preliminary purification step, such as a quick filtration through a plug of silica gel, can be beneficial before attempting a full recrystallization.[3]

Q3: What are the primary safety concerns when handling this compound? A3: The molecule contains a chloroethanol functional group. 2-Chloroethanol itself is classified as an extremely hazardous substance.[1] While the toxicity profile of the target molecule may not be fully established, it is prudent to handle it with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated fume hood.

Section 3: In-Depth Troubleshooting Guides

This section addresses specific experimental problems in a question-and-answer format, providing detailed causal analysis and actionable solutions.

Problem 1: Low Yield During Recrystallization

Q: I am losing a significant amount of product during recrystallization, resulting in very low yields. What's going wrong?

A: Low recovery is one of the most frequent challenges in crystallization. The root cause typically lies in the choice of solvent and the degree of supersaturation.[4][5]

Possible Causes & Solutions:

Possible Cause	Explanation	Suggested Solution
Incorrect Solvent Choice	The product has high solubility in the chosen solvent even at low temperatures. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold.[3]	Screen for new solvents. Test solubility in a range of solvents with varying polarities (e.g., isopropanol, acetonitrile, ethyl acetate, toluene, or mixtures like ethanol/water). The ideal solvent will require a minimal amount to dissolve the compound at its boiling point.[6]
Excess Solvent Used	Using too much solvent to dissolve the crude material will prevent the solution from becoming supersaturated upon cooling, and the product will remain in the mother liquor.[7]	Use a minimum of near-boiling solvent. Add the hot solvent portion-wise to the crude material until it just dissolves.[6] If too much was added, carefully evaporate some solvent to re-establish a saturated solution.
Premature Crystallization	Crystals forming during a hot filtration step (to remove insoluble impurities) will be lost with the filtered solids.	Prevent premature cooling. Use a pre-warmed filter funnel and flask. Dilute the hot solution with a small amount of extra hot solvent before filtering, then concentrate the filtrate by boiling before cooling.[3][7]
Cooling Rate Too Slow	While very rapid cooling is also problematic, extremely slow cooling over a very long period can sometimes lead to the formation of very large, but few, crystals, trapping impurities and not maximizing yield from the bulk solution.	Optimize the cooling profile. Allow the solution to cool slowly to room temperature on the benchtop, then transfer it to an ice bath for at least 30 minutes to maximize crystal formation before filtration.

Problem 2: Product "Oiling Out" Instead of Crystallizing

Q: When I cool my saturated solution, the product separates as a liquid (an oil) instead of forming solid crystals. How can I induce proper crystallization?

A: "Oiling out" is a common phenomenon where the solute separates from the solution above its melting point or as a supersaturated liquid. This is often caused by a high concentration of impurities or a poorly matched solvent system.[3]

Possible Causes & Solutions:

Possible Cause	Explanation	Suggested Solution
High Impurity Load	Impurities can act as a eutectic mixture, significantly depressing the melting point of your compound and promoting the formation of an oil.[3]	Perform a pre-purification. Use column chromatography to remove the bulk of impurities first. Alternatively, try trituration (stirring the crude oil with a poor solvent in which the product is insoluble but impurities are) to solidify the material.
Solution is Too Concentrated	A highly supersaturated solution can sometimes crash out as an oil before organized crystal lattices have time to form.[3]	Dilute and reheat. Add more solvent to the oiled-out mixture, heat until the solution is homogeneous again, and then allow it to cool more slowly.[3] A slower cooling rate gives molecules more time to align into a crystal lattice.[4]
Solvent Boiling Point Too High	If the solvent's boiling point is higher than the melting point of your compound, the solid will melt in the hot solvent and separate as an oil upon cooling.[3]	Choose a lower-boiling solvent. Select a solvent or solvent system with a boiling point at least 10-20 °C below the expected melting point of your pure compound.
Lack of Nucleation Sites	Spontaneous crystallization requires the formation of initial crystal "seeds" or nuclei, which can be kinetically slow.[4]	Induce nucleation. Once the solution is cool, scratch the inside of the flask with a glass rod just below the solvent line.[6] The microscopic glass fragments provide a surface for crystal growth. Alternatively, add a "seed crystal" from a previous successful batch.[4]

Problem 3: Persistent Impurities in the Final Product

Q: After recrystallization, HPLC or NMR analysis still shows the presence of a key impurity. How can I improve the purification?

A: Recrystallization is highly effective but relies on the impurities having significantly different solubility profiles from the product. If an impurity co-crystallizes, alternative or supplementary techniques are needed.[8]

Possible Causes & Solutions:

Possible Cause	Explanation	Suggested Solution
Impurity Has Similar Solubility	Structurally related impurities (e.g., the ketone starting material) may have very similar solubility to the product, causing them to co-precipitate.[6]	Switch to a different solvent system. The relative solubilities of the product and impurity may change in a solvent with different polarity or hydrogen bonding capability. An anti-solvent approach can also be effective.[][10]
Inclusion/Occlusion	Rapid crystal growth can physically trap pockets of impure mother liquor within the crystal lattice.[8]	Slow down the crystallization. Control the rate of cooling to allow for slower, more orderly crystal growth. This minimizes the chances of trapping inclusions. Maintaining a lower level of supersaturation is key.[5][8]
Recrystallization is Insufficient	For impurities that are very difficult to separate by crystallization alone.	Use Flash Column Chromatography. This is the most robust method for separating compounds with similar polarities. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar one (e.g., ethyl acetate) will typically resolve the product from both more and less polar impurities.

Section 4: Detailed Experimental Protocols

Protocol 1: General Recrystallization Workflow

This protocol provides a standardized, step-by-step procedure for recrystallization.

• Solvent Selection: In small test tubes, test the solubility of ~10-20 mg of crude material in 0.5 mL of various solvents (e.g., isopropanol, ethyl acetate, acetonitrile) both at room temperature and at boiling. A good solvent will show poor solubility at room temperature and high solubility at boiling.

• Dissolution: Place the crude solid in an appropriately sized Erlenmeyer flask. Add a minimal amount of the selected solvent and bring the mixture to a gentle boil (using a hot plate and stirring). Continue adding small portions of hot solvent until all the solid has just dissolved.[3]

• Hot Filtration (if necessary): If insoluble impurities are present, add a small excess of hot solvent (~5-10% more) and quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[7]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[3]

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[6][7]

• Drying: Dry the crystals under vacuum. A vacuum oven at a mild temperature (e.g., 40-50 °C) can be used to remove residual solvent.

dot graph "recrystallization_workflow" { layout="dot"; rankdir="TB"; node [shape="box", style="rounded,filled", fontname="Arial", fontsize="10"]; edge [fontname="Arial", fontsize="9"];

// Nodes start [label="Start:\nCrude Solid", fillcolor="#FBBC05", fontcolor="#202124"]; dissolve [label="1. Dissolve in Minimum\nHot Solvent", fillcolor="#F1F3F4", fontcolor="#202124"]; hot_filter_q [label="Insoluble Impurities?", shape="diamond", fillcolor="#FFFFFF", fontcolor="#202124"]; hot_filter [label="2. Hot Filtration", fillcolor="#F1F3F4", fontcolor="#202124"]; cool [label="3. Slow Cooling &\nIce Bath", fillcolor="#F1F3F4", fontcolor="#202124"]; isolate [label="4. Vacuum Filtration", fillcolor="#F1F3F4", fontcolor="#202124"]; wash [label="5. Wash with\nIce-Cold Solvent", fillcolor="#F1F3F4", fontcolor="#202124"]; dry [label="6. Dry Under Vacuum", fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="End:\nPure Crystals", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> dissolve; dissolve -> hot_filter_q; hot_filter_q -> hot_filter [label="Yes"]; hot_filter -> cool; hot_filter_q -> cool [label="No"]; cool -> isolate; isolate -> wash; wash -> dry; dry -> end; } caption { label = "Fig 2. Step-by-step recrystallization workflow."; fontsize = 10; } Protocol 2: Purification by Flash Column Chromatography

This method is recommended when recrystallization fails to remove persistent impurities.

• Adsorbent and Eluent Selection: Using TLC, find a solvent system (eluent) that gives the target compound an Rf value of ~0.3. A common starting point is a mixture of ethyl acetate and hexane. The stationary phase is typically silica gel.

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, less polar eluent. Ensure the packing is even and free of air bubbles.[3]

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (like dichloromethane or the eluent itself). Alternatively, adsorb the crude material onto a small amount of silica gel (dry loading). Carefully add the sample to the top of the packed column.[3]

• Elution: Begin passing the eluent through the column, applying gentle pressure. If a gradient is needed, gradually increase the proportion of the more polar solvent.

• Fraction Collection: Collect the eluting solvent in a series of fractions (e.g., in test tubes).

• Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure (using a rotary evaporator) to yield the purified compound.[3]

Section 5: References

• Benchchem. (n.d.). Technical Support Center: Refining the Purification of 7-Azaoxindole Derivatives. Retrieved from

• Bandarage, U. K., Clark, M. P., Perola, E., & Charifson, P. S. (n.d.). Human Liver Cytosol Stability of 7-Azaindole and 7-Azaindazole Analogues. ResearchGate. Retrieved from

• Chakkarwar, A. (n.d.). Challenges and Troubleshooting Strategies in Pharmaceutical Crystallization. Scribd. Retrieved from

• Thompson, S. (2020, January 11). Crystallization of Active Pharmaceutical Ingredients. VxP Pharma. Retrieved from

• Bandarage, U. K., et al. (2017, January 18). Novel 2-Substituted 7-Azaindole and 7-Azaindazole Analogues as Potential Antiviral Agents for the Treatment of Influenza. PMC. Retrieved from

• PharmaBlock. (n.d.). Azaindoles in Medicinal Chemistry. Retrieved from

• Patil, S. A., et al. (2015, August 3). Efficient and Scalable Process for Synthesis of 5-Nitro-7-azaindole. ACS Publications. Retrieved from

• Unknown Author. (n.d.). Recrystallization. Retrieved from

• Jean-Alexandre, M., et al. (2014, November 28). The Azaindole Framework in the Design of Kinase Inhibitors. MDPI. Retrieved from

• Iaroshenko, V. O., et al. (2012, May 22). One-Pot, Three-Component Synthesis of 7-Azaindole Derivatives. ACS Combinatorial Science. Retrieved from

• BOC Sciences. (n.d.). Crystallization of APIs: Methods and Challenges. Retrieved from

• Unknown Author. (n.d.). Synthetic approaches for the synthesis of 7-azaindole derivatives. RosDok. Retrieved from

• McAndrew, B. A., et al. (n.d.). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PMC. Retrieved from

• Unknown Author. (n.d.). Recrystallization-1.pdf. Retrieved from

• Crystal Pharmatech. (n.d.). API Crystallization. Retrieved from

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from

• Unknown Author. (n.d.). Recrystallization. Retrieved from

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from

• Wikipedia. (n.d.). 2-Chloroethanol. Retrieved from

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• 2. Novel 2-Substituted 7-Azaindole and 7-Azaindazole Analogues as Potential Antiviral Agents for the Treatment of Influenza - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. Crystallization of Active Pharmaceutical Ingredients | VxP Pharma [vxppharma.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mt.com [mt.com]

Addressing and isolating impurity profiles in synthesized 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol batches

Technical Support Center: Troubleshooting & FAQ for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals isolate, troubleshoot, and eliminate impurity profiles encountered during the synthesis of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol.

The synthesis of this critical azaindole building block relies on a two-phase sequence:

• Friedel-Crafts Acylation of 1H-pyrrolo[2,3-b]pyridine (7-azaindole) with chloroacetyl chloride.

• Ketone Reduction of the intermediate 2-chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one to the target alcohol.

Below, we dissect the mechanistic causality behind common impurities and provide self-validating protocols to ensure high-fidelity batch production.

Phase 1: Acylation Step (Friedel-Crafts) Troubleshooting

Q1: My LC-MS shows a high concentration of an N1-acylated regioisomer instead of the desired C3-acylated product. Why is this happening? Mechanistic Causality: 7-azaindole is significantly more electron-deficient at the pyrrole ring compared to a standard indole due to the electron-withdrawing nature of the adjacent pyridine nitrogen. During Friedel-Crafts acylation, the pyridine nitrogen readily coordinates with Lewis acids (such as AlCl₃). If insufficient AlCl₃ is used, the ring remains deactivated, and the reaction defaults to the kinetically favored N1-acylation[1]. Solution: You must use a large excess of AlCl₃ (typically 3.0 to 5.0 equivalents). The first equivalent saturates the pyridine coordination site, while the remaining equivalents are required to generate the highly reactive acylium ion from chloroacetyl chloride and drive the thermodynamically stable C3-acylation[1].

Q2: I am observing high molecular weight byproducts that appear to be dimers. How do I prevent polyalkylation? Mechanistic Causality: The intermediate product, 2-chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one, is an α -chloro ketone. This makes it a potent electrophile. If the reaction is run at high concentrations or allowed to exotherm, unreacted 7-azaindole can act as a nucleophile, displacing the chloride and forming a bis-azaindole dimer. Solution: Maintain strict temperature control (0 °C during the addition of chloroacetyl chloride) and ensure high solvent dilution (e.g., using dichloromethane or nitrobenzene) to minimize intermolecular collisions between the intermediate and the starting material.

Phase 2: Ketone Reduction & Workup Troubleshooting

Q3: My final batch contains a significant "des-chloro" impurity (loss of the chlorine atom). How do I prevent over-reduction? Mechanistic Causality: Sodium borohydride (NaBH₄) is the standard reagent for reducing ketones to alcohols. However, α -halo ketones are highly susceptible to over-reduction, where the carbon-chlorine bond is also reduced via hydride attack, yielding 1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol[2]. This is exacerbated by elevated temperatures or prolonged reaction times. Solution: Perform the reduction strictly at 0 °C and add the NaBH₄ portion-wise. Do not leave the reaction stirring overnight. Monitor via TLC or LC-MS and quench the reaction immediately upon the disappearance of the ketone[2].

Q4: I am detecting an epoxide (oxirane) byproduct in my isolated batch. Where is this coming from? Mechanistic Causality: The target molecule is an α -chloro alcohol. Under basic conditions (e.g., if NaOH or strong carbonate solutions are used during the aqueous workup to neutralize the reaction), the newly formed hydroxyl group is deprotonated. The resulting alkoxide acts as an internal nucleophile, displacing the adjacent chloride ion via a rapid intramolecular Sₙ2 reaction to form an epoxide[3]. Solution: Avoid strongly basic workups. Quench the NaBH₄ reduction with a mild proton source, such as saturated aqueous NH₄Cl, and maintain a neutral to slightly acidic pH (pH 6–7) during the ethyl acetate extraction[3].

Quantitative Data: Impurity Profile Summary

Summarizing the analytical markers and preventive strategies for the four primary impurities ensures rapid LC-MS diagnostic troubleshooting.

Impurity Profile	Structural Characteristic	Mechanistic Origin	Preventive Strategy
N1-Acylated Regioisomer	Acylation at pyrrole nitrogen	Insufficient Lewis acid saturation of pyridine nitrogen.	Use >3.0 eq AlCl₃ to force C3-acylation.
Dimerization Byproduct	Bis-azaindole alkylation	Nucleophilic attack of SM on the α -chloro ketone.	Maintain high dilution and strict 0 °C addition.
Des-chloro Impurity	Loss of -Cl (m/z -34)	Over-reduction of the C-Cl bond by NaBH₄.	Limit NaBH₄ equivalents; strictly maintain 0 °C.
Epoxide (Oxirane)	Intramolecular cyclization	Base-catalyzed deprotonation of the hydroxyl group.	Quench with sat. NH₄Cl; avoid alkaline pH.

Pathway & Troubleshooting Visualizations

Synthetic pathway and impurity branching for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol.

Decision tree for troubleshooting LC-MS impurity profiles during synthesis.

Self-Validating Experimental Protocol

To ensure reproducibility and isolate the target compound free of the aforementioned impurities, follow this step-by-step methodology.

Step 1: Optimized Friedel-Crafts Acylation

• Preparation: Suspend AlCl₃ (4.0 eq) in anhydrous CH₂Cl₂ (10 volumes) under an inert nitrogen atmosphere.

• Substrate Addition: Add 1H-pyrrolo[2,3-b]pyridine (1.0 eq) portion-wise at room temperature. Stir for 30 minutes to allow full coordination of the Lewis acid to the pyridine nitrogen.

• Electrophile Addition: Cool the reaction mixture to exactly 0 °C using an ice bath. Add chloroacetyl chloride (1.2 eq) dropwise over 30 minutes to prevent localized exotherms (preventing dimerization).

• Reaction & Quench: Allow the mixture to warm to room temperature and stir for 4 hours. Carefully pour the mixture into crushed ice to quench the AlCl₃.

• Validation Checkpoint 1: Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate. Run LC-MS. You should observe the intermediate ketone mass [M+H]⁺ at m/z 195. If m/z 195 is missing and starting material remains, AlCl₃ was compromised by moisture.

Step 2: Controlled Ketone Reduction

• Preparation: Dissolve the crude 2-chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one in a 1:1 mixture of anhydrous THF and Ethanol (10 volumes).

• Cooling: Submerge the flask in an ice bath and allow the internal temperature to reach 0 °C.

• Reduction: Add NaBH₄ (1.1 eq) in four equal portions over 20 minutes. Do not exceed 1.1 equivalents to prevent des-chloro over-reduction.

• Monitoring: Stir at 0 °C for exactly 45 minutes.

• Quench (Critical Step): Immediately quench the reaction by slowly adding saturated aqueous NH₄Cl solution (5 volumes) while maintaining the temperature below 5 °C. Never use NaOH or NaHCO₃ here, as it will trigger epoxide formation.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 10 volumes). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Validation Checkpoint 2: Run LC-MS on the crude solid. The target alcohol should appear at [M+H]⁺ m/z 197. Absence of m/z 161 (des-chloro) and m/z 161 with a different retention time (epoxide) validates the structural integrity of the batch.

• Purification: Recrystallize the crude product from hot Toluene/Hexane to yield the pure 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol as an off-white solid.

References

• Ottoni, O., et al. "An Effective Procedure for the Acylation of Azaindoles at C-3." ResearchGate / Organic Letters, 2001. Available at:[Link]

• Magano, J., et al. "Reductive Transformations with Sodium Borohydride and Their Applications." ACS Organic Process Research & Development, 2020. Available at:[Link]

• Zach System SPA. "PROCESS FOR THE SYNTHESIS OF INTERMEDIATES OF NEBIVOLOL." European Patent Office - EP 3405467 B1, 2021. Available at:[Link]

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Reference Data & Comparative Studies

Mass spectrometry (LC-MS) fragmentation pathways of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

Introduction

2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol is a heterocyclic compound featuring a 7-azaindole core, a structure of significant interest in medicinal chemistry and drug discovery.[1][2] Understanding the behavior of such molecules under mass spectrometric conditions is paramount for their analytical detection, structural elucidation, and the identification of metabolites in complex biological matrices. This guide provides a comprehensive analysis of the predicted liquid chromatography-mass spectrometry (LC-MS) fragmentation pathways of this molecule, based on electrospray ionization (ESI) and collision-induced dissociation (CID).

Recommended Analytical Workflow

A standard reverse-phase LC-MS/MS method is proposed for the analysis. The workflow is designed to achieve good chromatographic separation and efficient ionization, which are prerequisites for reliable fragmentation analysis.

Caption: General experimental workflow for LC-MS/MS analysis.

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines a robust method for acquiring high-quality MS/MS data.

• Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A tandem mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or a triple quadrupole (QqQ) instrument.

• Chromatographic Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water. The addition of formic acid is crucial as it facilitates protonation, leading to the formation of [M+H]⁺ ions in positive mode ESI.[8]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: Hold at 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• MS Parameters (Positive ESI Mode):

  • Ionization Source: Electrospray Ionization (ESI).

  • Polarity: Positive.

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 320 °C.

  • MS1 Scan Range: m/z 50-500.

  • MS/MS Acquisition: Precursor ion selection of the calculated [M+H]⁺. Collision energy should be ramped (e.g., 10-40 eV) to observe both low-energy and high-energy fragmentations.

Precursor Ion and Isotopic Pattern

The molecular formula for 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol is C₉H₁₀ClN₂O. The monoisotopic mass is approximately 197.0482 Da. In positive mode ESI, the molecule will readily protonate, primarily on the basic nitrogen atoms of the 7-azaindole ring system, to form the precursor ion [M+H]⁺ at m/z 198.0555 .

A key identifying feature will be the isotopic pattern resulting from the presence of chlorine. The two stable isotopes of chlorine, ³⁵Cl and ³⁷Cl, exist in a natural abundance ratio of approximately 3:1. Therefore, the mass spectrum will exhibit a characteristic pair of peaks for every chlorine-containing ion: the monoisotopic peak (M) and an M+2 peak with roughly one-third the intensity.[4][5][9]

Ion	Isotope	Calculated m/z	Relative Abundance
[M+H]⁺	³⁵Cl	198.0555	100%
[M+2+H]⁺	³⁷Cl	200.0526	~32%

Proposed Fragmentation Pathways

The fragmentation of the [M+H]⁺ ion (m/z 198.0) is primarily driven by the lability of the chloro-ethanol side chain. The 7-azaindole core is relatively stable. Below are the most probable fragmentation pathways elucidated from chemical principles.

Caption: Proposed fragmentation pathways for protonated 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol.

Pathway 1: Loss of Water (H₂O)

• Neutral Loss: H₂O (18.0106 Da)

• Fragment Ion: [C₉H₉ClN₂]⁺

• Predicted m/z: 180.0454

This is a classic fragmentation for molecules containing a hydroxyl group.[6][7] The protonated precursor readily eliminates a molecule of water, leading to the formation of a stabilized vinyl cation or a rearranged cyclic structure. This is often one of the most abundant fragments, especially at lower collision energies.

Pathway 2: Loss of Hydrogen Chloride (HCl)

• Neutral Loss: HCl (35.9767 Da)

• Fragment Ion: [C₉H₉N₂O]⁺

• Predicted m/z: 161.0715

Elimination of a neutral hydrogen halide (HX) is a common pathway for halogenated compounds, particularly when a labile proton is available.[4] This pathway results in the formation of a protonated epoxide or a rearranged vinyl alcohol species.

Pathway 3: Alpha-Cleavage with Loss of Chlormethyl Radical (•CH₂Cl)

• Neutral Loss: •CH₂Cl (49.0029 Da)

• Fragment Ion: [C₈H₈N₂O]⁺

• Predicted m/z: 148.0637

Alpha-cleavage involves the breaking of the bond adjacent to the oxygen atom. This results in the formation of a stable, resonance-delocalized acylium-type ion on the 7-azaindole core. This is a highly probable fragmentation pathway.

Pathway 4: Cleavage of the Side Chain

• Neutral Loss: C₂H₄OCl• (79.0056 Da)

• Fragment Ion: [C₇H₇N₂]⁺

• Predicted m/z: 119.0609

This pathway involves the cleavage of the C-C bond between the azaindole ring and the ethanol side chain. This results in the formation of the stable protonated 7-azaindole-3-carbenium ion. This fragment is indicative of the core heterocyclic structure.

Comparative Fragmentation: The Role of the Chlorine Atom

To understand the directive effect of the chlorine atom, we can compare the proposed fragmentation with that of its non-chlorinated analog, 1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol .

Fragmentation	2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol	1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol (Hypothetical)
[M+H]⁺	m/z 198.0 / 200.0	m/z 163.1
Loss of H₂O	m/z 180.0 / 182.0	m/z 145.1
Loss of HCl	m/z 161.1 (Major Pathway)	Not Possible
Loss of Side Chain	m/z 119.1	m/z 119.1
Alpha-Cleavage	Loss of •CH₂Cl (m/z 148.1)	Loss of •CH₃ (m/z 148.1)

The most significant difference is the availability of the HCl loss pathway for the chlorinated compound, which provides a unique and diagnostic fragment at m/z 161.1. In the non-chlorinated analog, this pathway is absent. While the alpha-cleavage in both compounds would coincidentally lead to a fragment at m/z 148.1, the neutral loss would be different (•CH₂Cl vs. •CH₃). High-resolution instrumentation can easily distinguish these fragments based on their elemental composition.

Protocol for Experimental Validation

To confirm the proposed fragmentation pathways and the elemental composition of the resulting ions, high-resolution mass spectrometry (HRMS) is essential.

• Instrumentation: Utilize a Q-TOF or Orbitrap mass spectrometer capable of high resolution (<5 ppm mass accuracy).

• Acquisition: Acquire data using the LC method described above.

• Data Processing:

  • Extract the accurate mass of the precursor ion and confirm its elemental composition as C₉H₁₁ClN₂O (for the protonated species).

  • Extract the accurate masses of the major fragment ions from the MS/MS spectrum.

  • Use the instrument's software to calculate the elemental composition for each fragment ion.

  • Compare the experimentally determined elemental compositions with the theoretical compositions proposed in this guide (e.g., [C₉H₉ClN₂]⁺ for the loss of water).

  • A match within 5 ppm mass error provides strong evidence for the proposed fragmentation pathway.

Conclusion

The LC-MS fragmentation of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol under positive mode ESI-MS/MS is predicted to be dominated by cleavages of the chloro-ethanol side chain. Key diagnostic pathways include the neutral losses of water (H₂O) and hydrogen chloride (HCl), as well as alpha-cleavage leading to the loss of a chlormethyl radical. The presence of a chlorine atom provides a distinct isotopic signature and enables a unique fragmentation channel (loss of HCl) that is highly useful for its identification. The proposed pathways and methodologies in this guide offer a solid foundation for the analytical characterization of this compound and its analogs in various research applications.

References

• Gaspari, M., & Cuda, F. (2011). Electron impact mass spectral fragmentation of 2a,4-disubstituted 2-chloro/2,2-dichloro-2,2a,3,4-tetrahydro-1H-azeto[2,1-d][3][10]benzothiazepin-1-ones. PubMed.

• University of Arizona. (n.d.).
• BenchChem. (2025).
• Dresen, S., et al. (2010). Detection and phase I metabolism of the 7‐azaindole‐derived synthetic cannabinoid 5F‐AB‐P7AICA including a preliminary pharmacokinetic evaluation.
• Valenta, J. N., et al. (2001). Photophysics and Biological Applications of 7-Azaindole and Its Analogs.
• BenchChem. (2025).
• Hesse, M., et al. (2008). The Main Fragmentation Reactions of Organic Compounds. Mass Spectrometry.
• Sharma, S. D., et al. (n.d.). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Asian Journal of Chemistry.
• Abdel-Aziz, H. A. (2012). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. RosDok.
• Garcia, A. S., et al. (2022). Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases. PMC.
• NextSDS. (n.d.). 2-chloro-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one.
• Soumahoro, M., et al. (2023). Identification of compounds by HPLC-ESI-Q-TOF-MS/MS analysis of the dichloromethane fraction from the hydroalcoholic extract of Hyptis suaveolens.
• PubChemLite. (n.d.). 2-chloro-1-(3,5-dimethyl-1h-pyrrol-2-yl)ethan-1-one.
• Sapphire Bioscience. (n.d.). 2-Chloro-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-one.
• NextSDS. (n.d.). 2-chloro-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-one.
• Liang, X., et al. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. PubMed.
• Fructos, M. R., et al. (2016). ESI-MS Insights into Acceptorless Dehydrogenative Coupling of Alcohols.
• PubChem. (n.d.). 2-((1H-Pyrrolo(2,3-b)pyridin-5-yl)oxy)-4-(4-((4'-chloro-5,5-dimethyl-3,4,5,6-tetrahydro-(1,1'-biphenyl)-2-yl)methyl)piperazin-1-yl)benzoic acid.
• Liang, X., et al. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. Semantic Scholar.
• Felis, E., et al. (2011).
• Dittmar, M. O., et al. (2016).
• Pozo, O. J., et al. (2011).
• Montavon, G., et al. (n.d.). Use of Electrospray Ionization Mass Spectrometry (ESI-MS) for the study of metal (III) extraction by dialkyl phosphoric acid. IAEA.
• Prasain, J. K. (2013). Ion fragmentation of small molecules in mass spectrometry Class overview.
• Corrêa, W. R., et al. (2018).

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In vitro assay validation of novel compounds derived from 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

An in-depth evaluation of kinase inhibitors requires a rigorous, multi-tiered approach to validate both biochemical potency and cellular efficacy. Recently, the 1H-pyrrolo[2,3-b]pyridine (7-azaindole) scaffold has emerged as a highly privileged structure for targeting the Ataxia Telangiectasia Mutated (ATM) kinase, a master regulator of the DNA double-strand break (DSB) repair pathway.

This guide provides a comprehensive comparative analysis of a novel derivative—Aza-CE-01 (synthesized via the functionalization of 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol)—against industry-standard ATM inhibitors, AZD0156 and KU-55933. Designed for drug development professionals, this document outlines the mechanistic rationale, standardized in vitro validation protocols, and comparative performance metrics necessary for preclinical lead optimization.

Mechanistic Rationale & Scaffold Design

The 1H-pyrrolo[2,3-b]pyridine core acts as a bioisostere for the adenine ring of ATP. It binds competitively to the kinase hinge region, forming critical bidentate hydrogen bonds with the backbone amides of the ATM catalytic domain.

The strategic addition of the 2-chloro-1-ethanol moiety at the 3-position of the azaindole core serves a dual purpose:

• Solvent-Channel Engagement: The hydroxyl group of the ethanol branch provides a vector to interact with the solvent-exposed ribose pocket, enhancing binding enthalpy.

• Isoform Selectivity: The steric bulk and electronegativity of the chlorine atom restrict the torsion angle of the side chain, preventing the compound from fitting into the tighter ATP-binding pockets of closely related PIKK family members (such as ATR and DNA-PK), thereby driving exceptional selectivity [1].

Fig 1. ATM signaling pathway and targeted intervention by 7-azaindole inhibitors.

Comparative Performance Data

To objectively benchmark Aza-CE-01, we compare its performance against two established reference compounds:

• AZD0156: A highly potent, clinical-stage ATM inhibitor known for sub-nanomolar efficacy [2].

• KU-55933: The classic, first-generation ATM inhibitor used universally as an in vitro tool compound [3].

Table 1: Biochemical and Cellular Profiling of ATM Inhibitors

Compound	ATM IC₅₀ (nM)	ATR IC₅₀ (nM)	DNA-PK IC₅₀ (nM)	Cellular p-ATM IC₅₀ (nM)	Radiosensitization (SER₁₀)*
Aza-CE-01 (Novel)	1.2	>10,000	850	4.5	2.4
AZD0156 (Reference)	0.58	>10,000	140	1.8	2.8
KU-55933 (Reference)	12.9	>100,000	2,000	35.0	1.5

*SER₁₀ (Sensitizer Enhancement Ratio) represents the fold-reduction in radiation dose required to achieve 10% cell survival when combined with 100 nM of the inhibitor.

In Vitro Assay Validation Workflows

A robust validation cascade must be self-validating. The following protocols are designed to eliminate false positives (e.g., compound autofluorescence) and confirm direct target engagement inside living cells.

Fig 2. Sequential in vitro validation workflow for novel ATM kinase inhibitors.

Protocol 1: Cell-Free Kinase Inhibition (TR-FRET Assay)

Causality & Rationale: We utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay rather than a standard luminescence ATP-depletion assay. Highly conjugated azaindole derivatives often exhibit intrinsic fluorescence that artificially inflates apparent potency in standard assays. TR-FRET utilizes a time-delayed europium emission, completely bypassing short-lived compound autofluorescence.

Step-by-Step Methodology:

• Reagent Preparation: Prepare ATM kinase buffer (25 mM HEPES pH 7.4, 10 mM MgCl₂, 0.01% Tween-20, 1 mM DTT). Reconstitute Aza-CE-01, AZD0156, and KU-55933 in 100% DMSO.

• Serial Dilution: Create a 10-point, 3-fold serial dilution of the compounds in a 384-well low-volume plate. The final DMSO concentration must be normalized to 1% across all wells to prevent solvent-induced kinase denaturation.

• Enzyme-Inhibitor Pre-incubation: Add 2 nM of purified recombinant ATM enzyme to the compound wells. Self-Validation Step: Include a "No Enzyme" control well to establish the absolute background baseline, and a "DMSO only" well for maximum signal (MAX). Incubate for 30 minutes at room temperature.

• Reaction Initiation: Add 10 µM ATP and 50 nM of a biotinylated p53-derived peptide substrate. Incubate for 60 minutes.

• Detection: Stop the reaction by adding EDTA (to chelate Mg²⁺). Add Europium-labeled anti-phospho-p53 antibody and Streptavidin-APC. Read the plate on a multi-mode microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine IC₅₀.

Protocol 2: Cellular Target Engagement (p-ATM Ser1981 Western Blot)

Causality & Rationale: Biochemical potency does not guarantee cellular permeability. To prove that Aza-CE-01 penetrates the cell membrane and engages ATM in a physiological environment, we measure the auto-phosphorylation of ATM at Serine 1981 (p-ATM Ser1981) following ionizing radiation. This specific autophosphorylation event is the most direct, unamplified biomarker of ATM activation[4].

Step-by-Step Methodology:

• Cell Culture: Seed HT-29 colorectal cancer cells (which possess wild-type ATM) in 6-well plates at 3×105 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with Aza-CE-01 (0.1, 1, 10, 100 nM) or AZD0156 (reference) for 2 hours prior to irradiation.

• DSB Induction: Expose the plates to 5 Gy of Ionizing Radiation (IR) using an X-ray irradiator to induce uniform DNA double-strand breaks. Return to the incubator for exactly 1 hour to allow for peak ATM auto-phosphorylation.

• Lysis & Extraction: Wash cells with ice-cold PBS. Lyse immediately in RIPA buffer supplemented with protease and phosphatase inhibitors (crucial to prevent rapid dephosphorylation of Ser1981 during extraction).

• Immunoblotting: Resolve 20 µg of total protein lysate on a 4-8% Tris-Acetate gel (ATM is a massive 350 kDa protein and will not resolve on standard 10% gels). Transfer to a nitrocellulose membrane and probe with anti-p-ATM (Ser1981) and anti-total-ATM antibodies. Quantify band intensity via densitometry to calculate the cellular EC₅₀.

Protocol 3: Functional Radiosensitization (Clonogenic Survival)

Causality & Rationale: The ultimate therapeutic goal of an ATM inhibitor is to prevent cancer cells from repairing radiation-induced DNA damage, leading to mitotic catastrophe. The clonogenic assay is the gold standard for this, as it measures long-term reproductive cell death rather than transient metabolic inhibition.

Step-by-Step Methodology:

• Plating: Seed HT-29 cells at low densities (e.g., 200–2000 cells/well depending on the planned radiation dose) in 6-well plates.

• Treatment: Add Aza-CE-01 at a fixed, sub-lethal concentration (e.g., 100 nM). Self-Validation Step: Ensure the compound alone does not cause >10% baseline toxicity in non-irradiated controls.

• Irradiation & Colony Formation: Irradiate plates at 0, 2, 4, 6, and 8 Gy. Incubate for 10–14 days until macroscopic colonies (>50 cells) form.

• Staining & Analysis: Fix colonies with 10% methanol/acetic acid and stain with 0.5% crystal violet. Count colonies and calculate the Sensitizer Enhancement Ratio (SER) to quantify the synergistic effect of the combination therapy.

References

• Discovery of 1H-Pyrrolo[2,3-b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity. Journal of Medicinal Chemistry. ACS Publications. Available at: [Link]

• Pharmacology of the ATM Inhibitor AZD0156: Potentiation of Irradiation and Olaparib Responses Preclinically. Clinical Cancer Research. AACR Journals. Available at:[Link]

A Tale of Two Rings: A Spectroscopic and Structural Comparison of 7-Azaindole and Indole Building Blocks

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the choice of heterocyclic scaffolds is a critical determinant of molecular properties and, ultimately, function. Among these, the indole nucleus stands as a "privileged structure," celebrated for its ubiquity in nature and its foundational role in a multitude of approved therapeutics.[1] However, the strategic substitution of a single carbon atom for nitrogen within this venerable framework can unlock new possibilities in molecular design. This guide provides an in-depth spectroscopic and structural comparison of the traditional indole building block and its increasingly prominent bioisostere, 7-azaindole.

The core rationale for employing 7-azaindole in place of indole often lies in the modulation of physicochemical properties to enhance drug-like characteristics. As a bioisostere, 7-azaindole can offer improved solubility and a modified metabolic profile.[2][3] Furthermore, the introduction of the pyridine nitrogen provides an additional hydrogen bond acceptor, which can lead to altered and potentially more potent interactions with biological targets.[3][4] This is particularly evident in the realm of kinase inhibitors, where the 7-azaindole moiety has proven to be an exceptional "hinge-binding" motif.[5]

This guide will navigate the nuanced differences between these two scaffolds, providing experimental data and field-proven insights to inform your selection process.

At a Glance: Key Physicochemical and Biological Distinctions

Property	Indole	7-Azaindole	Rationale for Comparison
Structure	Benzene ring fused to a pyrrole ring	Pyridine ring fused to a pyrrole ring	Introduction of a nitrogen atom at the 7-position alters electronic distribution and hydrogen bonding capabilities.
Bioisosterism	A foundational scaffold in medicinal chemistry	A bioisostere of indole and purine systems	Often used to improve physicochemical properties and create novel intellectual property.[3]
Solubility	Generally lower aqueous solubility	Generally higher aqueous solubility	The pyridine nitrogen can engage in hydrogen bonding with water, improving solubility.[3][6]
Biological Activity	Wide range of activities, including anticancer, and antiviral.[1]	Potent kinase inhibitors, anticancer, and anti-inflammatory agents.[7]	The ability of 7-azaindole to form two hydrogen bonds with the kinase hinge region is a key advantage.[5]

A Deeper Dive: Spectroscopic Properties

The introduction of a nitrogen atom into the six-membered ring of indole to form 7-azaindole has a profound impact on the electronic structure of the molecule, which is readily observable through spectroscopic techniques.

UV-Vis Absorption and Fluorescence Emission

A comparative analysis of the UV-Vis absorption and fluorescence emission spectra of indole and 7-azaindole reveals a characteristic red-shift for the aza-analogue. This phenomenon is attributed to the perturbation of the π-electron system by the more electronegative nitrogen atom.

Compound	Solvent	Absorption Maxima (λmax, nm)	Molar Absorptivity (ε, M-1cm-1)	Emission Maxima (λem, nm)	Fluorescence Quantum Yield (ΦF)
Indole	Cyclohexane	262, 277, 287	~6000, ~5600, ~4300	297	0.45
7-Azaindole	Cyclohexane	289	~6200	305	0.039
Indole	Water	267, 278, 287	~5900, ~5500, ~4200	350	0.30
7-Azaindole	Water	287	~6200	386	0.023[4]

Data compiled from multiple sources and should be considered representative.

The absorption and emission spectra of 7-azatryptophan, a derivative of 7-azaindole, are red-shifted by approximately 10 nm and 46 nm, respectively, compared to tryptophan.[8] This significant Stokes shift is a valuable property for fluorescence-based assays, as it minimizes self-absorption and enhances signal-to-noise ratios.

A unique and extensively studied photophysical characteristic of 7-azaindole is its propensity to undergo excited-state proton transfer (ESPT), particularly in the form of a dimer or in the presence of protic solvents.[9] This process, which is not observed in indole under similar conditions, leads to the formation of a tautomeric species with a distinct, significantly red-shifted fluorescence emission.

Excited-State Proton Transfer (ESPT) in 7-Azaindole Dimer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The substitution of a CH group with a nitrogen atom significantly alters the electron density distribution within the aromatic system, leading to predictable changes in the ¹H and ¹³C NMR chemical shifts.

Position	Indole (¹H, ppm)	7-Azaindole (¹H, ppm)	Indole (¹³C, ppm)	7-Azaindole (¹³C, ppm)
1 (NH)	8.10	11.75	-	-
2	7.18	7.50	124.3	128.6
3	6.51	6.48	102.2	100.8
3a	-	-	128.0	121.9
4	7.64	7.99	120.9	128.2
5	7.13	7.09	122.1	115.1
6	7.06	8.28	111.2	142.6
7a	-	-	135.7	148.6

Representative data compiled from various sources, typically in DMSO-d₆. Actual values may vary with solvent and concentration.

The most notable differences in the ¹H NMR spectra are the significant downfield shift of the N1-H proton in 7-azaindole and the distinct shifts of the protons on the six-membered ring due to the influence of the pyridine nitrogen. In the ¹³C NMR spectra, the carbons of the pyridine ring in 7-azaindole show characteristic shifts compared to the corresponding carbons in the benzene ring of indole.

Structural Comparison: A Game of Angstroms and Angles

The overall geometries of indole and 7-azaindole are quite similar, with both featuring a planar bicyclic system. However, subtle differences in bond lengths and angles arise from the replacement of the C7-H7 group with a nitrogen atom.

Molecular Structures of Indole and 7-Azaindole.

Parameter	Indole (Experimental, X-ray)	7-Azaindole (Calculated, DFT)
N1-C2	1.37 Å	1.38 Å
C2-C3	1.37 Å	1.37 Å
C3-C3a	1.44 Å	1.43 Å
C3a-C4	1.40 Å	1.41 Å
C4-C5	1.39 Å	1.38 Å
C5-C6	1.40 Å	1.40 Å
C6-C7	1.38 Å	-
C7-N7	-	1.34 Å
N7-C7a	-	1.38 Å
C7-C7a	1.40 Å	-
C7a-N1	1.38 Å	1.38 Å
C3a-C7a	1.40 Å	1.40 Å
∠N1-C2-C3	109.9°	110.0°
∠C2-C3-C3a	108.5°	108.4°
∠C4-C5-C6	120.9°	119.5°
∠C6-C7-N7	-	124.0°
∠C7-N7-C7a	-	117.2°

The most significant structural perturbations are localized around the site of nitrogen substitution. The C-N bond lengths in the pyridine ring of 7-azaindole are shorter than the corresponding C-C bonds in indole, and the internal bond angle at the nitrogen atom (∠C7-N7-C7a) is smaller than the corresponding C-C-C angle in indole. These subtle geometric changes, coupled with the altered electronic landscape, contribute to the distinct binding properties of 7-azaindole.

Experimental Protocols

To empower researchers to conduct their own comparative studies, the following are generalized, step-by-step methodologies for key spectroscopic experiments.

UV-Vis Absorption Spectroscopy

Workflow for UV-Vis Absorption Spectroscopy.

• Sample Preparation: Prepare a stock solution of the compound (indole or 7-azaindole) in a UV-grade solvent (e.g., ethanol, cyclohexane). Dilute the stock solution to a final concentration that gives an absorbance reading between 0.1 and 1.0 at the λmax (typically in the micromolar range).

• Blank Preparation: Use the same solvent as used for the sample as the blank.

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up. Set the desired wavelength range (e.g., 200-400 nm).

• Baseline Correction: Record a baseline spectrum with the blank solution in both the sample and reference cuvette holders.

• Sample Measurement: Replace the blank in the sample holder with the sample solution and record the absorption spectrum.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax) and determine the molar absorptivity (ε) using the Beer-Lambert law (A = εcl).

Fluorescence Emission Spectroscopy

Workflow for Fluorescence Emission Spectroscopy.

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent. The absorbance of the solution at the excitation wavelength should be below 0.1 to avoid inner filter effects.

• Instrument Setup: Turn on the spectrofluorometer and allow the lamp to stabilize. Set the excitation wavelength (λex), typically at or near the absorption maximum. Define the emission wavelength range to be scanned.

• Emission Spectrum Acquisition: Record the fluorescence emission spectrum of the sample.

• Quantum Yield Determination (Relative Method):

  • Record the emission spectrum of a standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

  • Measure the absorbance of both the sample and the standard at the excitation wavelength.

  • Calculate the integrated fluorescence intensity of both the sample and the standard.

  • The quantum yield of the sample (Φs) can be calculated using the following equation: Φs = Φr * (Is / Ir) * (Ar / As) * (ns² / nr²) where s denotes the sample, r denotes the reference, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Process the data (Fourier transform, phase correction, baseline correction, and referencing to the residual solvent peak).

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional ¹³C NMR spectrum, typically with proton decoupling.

  • Process the data similarly to the ¹H NMR spectrum.

• 2D NMR (Optional but Recommended for Unambiguous Assignment):

  • Acquire 2D correlation spectra such as COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation) to aid in the complete assignment of all proton and carbon signals.

Conclusion: Making an Informed Choice

The decision to employ a 7-azaindole scaffold in place of a traditional indole is a nuanced one that should be driven by the specific goals of the research. The introduction of the nitrogen atom at the 7-position offers a powerful tool to modulate key properties such as solubility, metabolic stability, and target engagement through an additional hydrogen bond acceptor. These advantages have been particularly impactful in the development of kinase inhibitors.

However, this modification also introduces significant changes to the molecule's electronic and photophysical properties, including a red-shift in absorption and emission spectra and the potential for excited-state proton transfer. A thorough understanding of these spectroscopic and structural differences, as outlined in this guide, is paramount for the rational design of novel therapeutics and functional materials. By leveraging the comparative data and experimental protocols provided, researchers can make more informed decisions in their selection and application of these important heterocyclic building blocks.

References

• Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3 - The Royal Society of Chemistry. (2022, March 1). [Link]

• Computational Study of the Electron Spectra of Vapor-Phase Indole and Four Azaindoles. (2021, March 30). [Link]

• Discovery and characterization of novel indole and 7-azaindole derivatives as inhibitors of β-amyloid-42 aggregation for the treatment of Alzheimer's disease - PubMed. (2017, March 15). [Link]

• Structure of Hydrogen-Bonded Clusters of 7-Azaindole Studied by IR Dip Spectroscopy and ab Initio Molecular Orbital Calculation | The Journal of Physical Chemistry A - ACS Publications. (2001, September 26). [Link]

• Synthesis and evaluation of 7-azaindole derivatives bearing benzocycloalkanone motifs as protein kinase inhibitors - Academia.edu. [Link]

• Photophysics and Biological Applications of 7-Azaindole and Its Analogs - ACS Publications. [Link]

• Synthesis and fluorescence study of 7-azaindole in DNA oligonucleotides replacing a purine base - PMC. [Link]

• Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies - MDPI. (2025, November 23). [Link]

• Structural, Vibrational Spectroscopic and Theoretical (DFT) Studies of 4-Chloro- and 5-Chloro-7-azaindole-3-carbaldehydes - MDPI. (2024, July 9). [Link]

• Azaindole Therapeutic Agents - PMC - NIH. [Link]

• Design, Synthesis, Anticancer Activities and Comparative Molecular Docking Studies of a Novel Class of 7-Azaindole Analogs as Potent. (2024, April 15). [Link]

• The Azaindole Framework in the Design of Kinase Inhibitors - MDPI. (2014, November 28). [Link]

• One-Pot, Three-Component Synthesis of 7-Azaindole Derivatives from N-Substituted 2-Amino-4-cyanopyrroles, Various Aldehydes, and Active Methylene Compounds | ACS Combinatorial Science. (2012, May 22). [Link]

• A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC. [Link]

• Fluorescent Species of 7-Azaindole and 7-Azatryptophan in Water - Iowa State University Digital Repository. [Link]

• Experimental and Theoretical Photoemission Study of Indole and Its Derivatives in the Gas Phase - ACS Publications. (2020, April 24). [Link]

• Comparison of 1 H and 13 C NMR data (partial) of indole 3d and its regioisomer 3dd. [Link]

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• 9. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

Advanced Operational Safety & PPE Guide: Handling 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol

Executive Summary

Handling specialized heterocyclic intermediates like 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol requires a rigorous, mechanistic approach to laboratory safety. As a derivative of 7-azaindole featuring a halogenated ethanol moiety, this compound presents unique toxicological risks that render standard Level 1 Personal Protective Equipment (PPE) insufficient. This guide provides drug development professionals with a self-validating operational framework, ensuring that every safety measure is grounded in the chemical's specific reactivity profile[1].

Mechanistic Toxicology & Hazard Causality

As a Senior Application Scientist, I cannot overstate the importance of understanding why a chemical is hazardous before selecting PPE. The molecule consists of two distinct reactive domains, each dictating specific safety countermeasures:

• The 7-Azaindole Core: The 1H-pyrrolo[2,3-b]pyridine scaffold is a known severe eye and skin irritant (GHS H315, H318) and is harmful if swallowed (H302)[2]. The nitrogen-rich heterocycle readily interacts with biological nucleophiles, causing rapid tissue inflammation upon contact.

• The 2-Chloroethanol Moiety: This is the critical hazard driver. Halogenated alcohols are highly electrophilic. Under physiological conditions, the 2-chloroethyl group can undergo intramolecular cyclization to form a highly reactive epoxide intermediate, or act directly as an alkylating agent. This facilitates rapid dermal penetration and potential covalent binding to cellular proteins and DNA.

Causality-Driven Rule: Because of the alkylating potential and rapid dermal absorption of the chloroethanol group, standard single-layer latex or thin nitrile gloves provide inadequate breakthrough times. Double-gloving with specific elastomers is an absolute operational mandate[3].

Precision PPE Matrix

In accordance with OSHA 29 CFR 1910.132[3], the following PPE matrix is engineered specifically for the hazard profile of halogenated azaindoles. Every piece of equipment must be validated by the user prior to execution.

Anatomical Target	Required PPE Specification	Mechanistic Causality & Self-Validation Protocol
Hands (Primary)	Inner: 4-mil NitrileOuter: 8-mil Nitrile or Butyl Rubber	Causality: Butyl rubber offers superior resistance to halogenated organics. The inner nitrile provides dexterity and a secondary barrier.Validation: Perform a pneumatic inflation test on both gloves prior to donning to verify zero pinhole defects.
Eyes/Face	ANSI Z87.1 Indirect Vented Splash Goggles + Polycarbonate Face Shield	Causality: The azaindole core causes severe, irreversible eye damage (H318)[2]. Indirect venting prevents chemical vapor intrusion.Validation: Ensure a tight seal around the orbital bone; no gaps should be visible when looking down.
Body	Flame-Resistant (FR) Lab Coat + Tyvek® Sleeves	Causality: Protects against electrostatic discharge during powder transfer and prevents dermal absorption via the forearms.Validation: Sleeves must overlap the outer glove cuff by at least 2 inches.
Respiratory	Handled exclusively in a Certified Chemical Fume Hood	Causality: Aerosolized powders of alkylating agents pose severe, systemic inhalation risks.Validation: Fume hood face velocity must read between 80-120 feet per minute (fpm) via digital monitor prior to opening the sash.

Operational Workflow: Safe Handling & Synthesis

Every procedure in the laboratory must function as a self-validating system. Do not proceed to the next step unless the current step's validation criteria are explicitly met.

Fig 1: Self-validating operational workflow for handling halogenated azaindole derivatives.

Detailed Step-by-Step Methodology: Chemical Transfer and Weighing

Objective: Transfer 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol powder without generating aerosolized particulates.

• Pre-Operational Validation:

  • Action: Check the fume hood certification tag and digital flow monitor.

  • Validation: The monitor must display a face velocity of 80–120 fpm. If the alarm sounds or velocity is low, abort the operation immediately.

• PPE Integrity Protocol:

  • Action: Trap air inside the inner nitrile glove and roll the cuff to pressurize it.

  • Validation: If the glove holds pressure for 5 seconds without deflating, integrity is confirmed. Don the glove, followed by the outer butyl/nitrile glove.

• Static Elimination:

  • Action: Wipe the exterior of the chemical container and the weighing spatula with a static-dissipative wipe, or use an anti-static ionizer fan inside the hood.

  • Causality: Fine organic powders repel and aerosolize due to static charge, drastically increasing inhalation risk.

• Enclosed Weighing:

  • Action: Tare an anti-static weigh boat. Slowly transfer the powder using a micro-spatula. Keep the sash pulled down to the lowest functional level (protecting your breathing zone).

  • Validation: Observe the powder. If it "jumps" or clings erratically to the spatula, stop and re-apply the anti-static treatment before proceeding.

• Solvent Quenching:

  • Action: Immediately dissolve the weighed powder in the target reaction solvent (e.g., DMF or DMSO) while still inside the hood.

  • Causality: Solvating the powder eliminates the inhalation risk of particulates and stabilizes the compound for safe transport to the reaction vessel.

Decontamination & Waste Disposal Logistics

Proper post-operation logistics prevent secondary exposure and ensure environmental compliance[1].

• Routine Decontamination: Wipe down the balance and fume hood surface with a solvent that readily dissolves the compound (e.g., 70% isopropanol or ethanol), followed by a 10% sodium hypochlorite (bleach) solution to chemically degrade the heterocyclic core.

• Spill Response: If a powder spill occurs, do not sweep it (which aerosolizes the alkylating agent). Cover the spill with damp absorbent pads (wetted with water or ethanol) to suppress dust, then carefully scoop the pads into a hazardous waste bag using a non-sparking tool.

• Waste Segregation: All materials contacting 2-Chloro-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanol—including gloves, weigh boats, and wipes—must be disposed of in a clearly labeled Halogenated Organic Solid Waste container. Do not mix with non-halogenated waste, as halogenated compounds require specific high-temperature incineration protocols to prevent the formation of toxic dioxins[1].

References

• 1H-Pyrrolo(2,3-b)pyridine | C7H6N2 | CID 9222. PubChem, National Center for Biotechnology Information. URL: [Link]

• 1910.132 - Personal Protective Equipment, General Requirements. Occupational Safety and Health Administration (OSHA). URL: [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies of Sciences, Engineering, and Medicine. URL: [Link]

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• 1. Prudent Practices in the Laboratory [nationalacademies.org]
• 2. 1H-Pyrrolo(2,3-b)pyridine | C7H6N2 | CID 9222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1910.132 - General requirements. | Occupational Safety and Health Administration [osha.gov]